1E7-03

Core Science & Biosynthesis

The Core Mechanism of 1E7-03: A Technical Guide to a Novel Host-Targeting Antiviral Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

1E7-03 is a novel small molecule inhibitor that has demonstrated significant antiviral activity, primarily against the Human Immunodeficiency Virus-1 (HIV-1). Unlike conventional antiretroviral therapies that directly target viral enzymes, 1E7-03 employs a host-targeting strategy, making it a promising candidate to overcome drug resistance. This technical guide provides an in-depth exploration of the core mechanism of action of 1E7-03, supported by quantitative data, detailed experimental protocols, and visual representations of the involved signaling pathways.

Primary Mechanism of Action: Inhibition of the Host Protein Phosphatase-1 (PP1)

The central mechanism of 1E7-03 revolves around its interaction with the host cell's Protein Phosphatase-1 (PP1), a crucial enzyme involved in various cellular processes that are often hijacked by viruses.

Molecular Interaction

1E7-03 is a derivative of a tetrahydroquinoline compound and was developed from an initial hit compound, 1H4.[1] It is designed to functionally mimic the RVxF peptide, a common PP1-binding motif.[1][2] 1E7-03 binds to a non-catalytic site on PP1 known as the "RVxF"-accommodating cavity.[2][3] This binding is non-competitive and does not affect the intrinsic enzymatic activity of PP1.[4] Instead, it allosterically inhibits the interaction of PP1 with its regulatory subunits and other binding partners that possess the RVxF motif.[1][4]

Disruption of the HIV-1 Tat-PP1 Interaction

In the context of HIV-1 infection, the viral trans-activator of transcription (Tat) protein plays a pivotal role in viral gene expression. Tat contains a Q(35)VCF(38) sequence that mimics the RVxF motif, allowing it to bind to PP1.[1][5] This interaction is critical for HIV-1 transcription, as it leads to the dephosphorylation and activation of the Cyclin-Dependent Kinase 9 (CDK9).[1][5] Activated CDK9, as part of the Positive Transcription Elongation Factor b (P-TEFb), then phosphorylates the C-terminal domain of RNA Polymerase II, promoting the elongation of the viral transcript.[5]

1E7-03, by occupying the RVxF binding pocket of PP1, directly prevents the binding of HIV-1 Tat.[1][2] This disruption inhibits the dephosphorylation of CDK9, thereby suppressing HIV-1 transcription.[1][5] Furthermore, 1E7-03 has been shown to prevent the Tat-mediated translocation of PP1 into the nucleus.[1][2]

Figure 1: Mechanism of 1E7-03 in inhibiting HIV-1 transcription.

Modulation of Cellular Phosphorylation and Signaling Pathways

Beyond its direct impact on the Tat-PP1 interaction, 1E7-03 induces significant changes in the host cell's phosphoproteome.[3][6] This suggests a broader mechanism of action that contributes to its antiviral effects.

Reprogramming of Key Signaling Pathways

Label-free quantitative proteome and phosphoproteome analyses of CEM T cells treated with 1E7-03 revealed a significant reprogramming of several signaling pathways, including:

• PPARα/RXRα pathway [3][6]

• TGF-β pathway [3][6]

• PKR pathway [3][6]

Decreased Phosphorylation of Nucleophosmin (NPM1)

A key finding from these studies was the significant reduction in the phosphorylation of Nucleophosmin (NPM1) at the Ser-125 residue.[6][7] Phosphorylated NPM1 has been shown to enhance the interaction with HIV-1 Tat and activate Tat-induced HIV-1 transcription.[6][7] By promoting the dephosphorylation of NPM1, likely through its modulation of PP1 activity towards specific substrates, 1E7-03 adds another layer to its inhibition of HIV-1 transcription.[6] Inhibition of Aurora A or Aurora B kinases, which are responsible for phosphorylating NPM1 at Ser-125, has also been shown to inhibit HIV-1, further validating NPM1 phosphorylation as a viable target.[6][7]

Figure 2: 1E7-03 mediated dephosphorylation of NPM1.

Broad-Spectrum Antiviral Potential

The host-targeting mechanism of 1E7-03 suggests its potential as a broad-spectrum antiviral agent. Indeed, studies have shown its efficacy against other viruses, including Ebola virus, Rift Valley Fever virus, and Human Cytomegalovirus (HCMV).[2][4] The underlying mechanism in these cases is also believed to be the inhibition of PP1, which is involved in the life cycles of numerous viruses.[2]

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
IC50 (HIV-1)	~5 µM	CEM T cells	[3]
CC50	~100 µM	CEM T cells	[3]
IC50 (HIV-1)	0.9 µM	-	[2]
Cytotoxicity	Not observed below 15 µM	-	[2]
IC50 (HCMV)	1.8 µM ± 0.12	Plaque reduction assay	[2]
Plasma Half-life (in mice)	> 8 hours	Mice	[1][5]
Reduction in HIV-1 mRNA (in vivo)	~40-fold	HIV-1-infected humanized mice	[2][3]
NPM1 Ser-125 Phosphorylation Reduction	>20-fold (p=1.37×10⁻⁹)	CEM T cells	[6][7]
TGF-β2 Ser-46 Phosphorylation Reduction	>12-fold (p=1.37×10⁻³)	CEM T cells	[6][7]

Key Experimental Protocols

Inhibition of HIV-1 Replication in CEM T cells

• Cell Line: CEM T cells.[3]

• Method: Cells are infected with HIV-1. The infected cells are then treated with varying concentrations of 1E7-03.[3]

• Analysis: The concentration of 1E7-03 that inhibits 50% of viral replication (IC50) is determined. Cell viability is also assessed to determine the 50% cytotoxic concentration (CC50).[3]

Quantitative Proteome and Phosphoproteome Analysis

• Cell Lines: Non-infected and HIV-1-infected CEM T cells.[3][6]

• Treatment: Cells are either untreated or treated with 1E7-03.[3][6]

• Methodology: Label-free quantitative proteome and phosphoproteome analyses are performed. This involves protein extraction, digestion, and subsequent analysis by mass spectrometry.[3][6]

• Data Analysis: Differentially phosphorylated proteins are identified and quantified using software such as SIEVE 2.1 and further analyzed using tools like Ingenuity Pathway Analysis (IPA).[3]

In Vivo Antiviral Activity in Humanized Mice

• Animal Model: HIV-1 infected NSG-humanized mice.[4]

• Treatment: Mice are treated with 1E7-03.[4]

• Analysis: Plasma HIV-1 RNA levels are quantified to assess the antiviral efficacy.[4] Metabolic stability of 1E7-03 and its degradation products are also analyzed.[4]

Figure 3: General experimental workflow for evaluating 1E7-03.

Conclusion

1E7-03 represents a significant advancement in the development of host-targeting antiviral agents. Its primary mechanism of action, the allosteric inhibition of protein phosphatase-1 and subsequent disruption of the HIV-1 Tat-PP1 interaction, is a novel strategy for inhibiting viral transcription. Furthermore, its ability to modulate host cell phosphorylation and key signaling pathways, such as the one involving NPM1, highlights a multifaceted approach to its antiviral efficacy. The promising in vitro and in vivo data, coupled with its broad-spectrum potential, position 1E7-03 as a compelling candidate for further preclinical and clinical development in the fight against HIV-1 and other viral diseases.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 1E7-03 as a Protein Phosphatase-1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the small molecule 1E7-03, a notable inhibitor of Protein Phosphatase-1 (PP1). 1E7-03 represents a novel class of inhibitors that do not target the catalytic site of PP1 directly. Instead, it binds to the non-catalytic RVxF accommodating site, thereby allosterically modulating PP1's interactions with its regulatory proteins. This guide will delve into the mechanism of action, present key quantitative data, detail relevant experimental protocols, and visualize the affected signaling pathways. The primary focus is on the role of 1E7-03 in the context of HIV-1 transcription, where it disrupts the crucial interaction between PP1 and the HIV-1 Tat protein.

Mechanism of Action

1E7-03 is a tetrahydroquinoline derivative that functions as a molecular mimic of the "RVxF" motif, a conserved binding sequence found in many PP1-interacting proteins (PIPs).[1][2][3] By occupying the RVxF binding cleft on the PP1 catalytic subunit, 1E7-03 competitively inhibits the binding of PIPs that utilize this motif for their interaction.[1][4] This targeted disruption of protein-protein interactions, rather than direct enzymatic inhibition, allows for a more selective modulation of PP1 function.[4]

A key, well-documented example of this mechanism is the inhibition of HIV-1 transcription. The HIV-1 Tat protein contains a Q(35)VCF(38) sequence, which functions as an RVxF-like motif, to recruit PP1 to the nucleus.[1][5] Nuclear PP1 then dephosphorylates the C-terminal domain of RNA polymerase II and the cyclin-dependent kinase 9 (CDK9), leading to the activation of HIV-1 transcription.[1][5] 1E7-03 effectively blocks the Tat-PP1 interaction, preventing the nuclear translocation of PP1 and subsequently inhibiting viral gene expression.[1][5]

Caption: Mechanism of 1E7-03 Action in HIV-1 Transcription.

Quantitative Data

The following tables summarize the key quantitative findings related to the activity and effects of 1E7-03.

Table 1: In Vitro and Cellular Activity of 1E7-03

Parameter	Value	Cell Line/System	Reference
IC50 (HIV-1 Inhibition)	~5 µM	CEM T cells	[6]
IC50 (HIV-1 Inhibition)	0.9 µM	Not specified	[4]
CC50 (Cytotoxicity)	~100 µM	CEM T cells	[6]
Cytotoxicity	Non-toxic below 15 µM	Not specified	[4]
Plasma Half-life	> 8 hours	Mice	[1]

Table 2: Phosphoproteomic Changes Induced by 1E7-03 in CEM T Cells

Protein	Phosphorylation Site	Fold Change	p-value	Associated Pathway	Reference
Nucleophosmin (NPM1)	Ser-125	>20-fold decrease	1.37 x 10⁻⁹	PPARα/RXRα	[6][7][8]
Transforming growth factor-beta 2 (TGF-β2)	Ser-46	>12-fold decrease	1.37 x 10⁻³	TGF-β	[6][7][8]
p53	Not specified	Decreased	Not specified	PPARα/RXRα	[9]
HSP90AA1	Not specified	Decreased	Not specified	PPARα/RXRα	[9]
HSP90AB1	Not specified	Decreased	Not specified	PPARα/RXRα	[9]
HLA-B/C	Not specified	Increased	Not specified	PPARα/RXRα	[9]
LSM14A	Not specified	Increased	Not specified	PPARα/RXRα	[9]
ASPM	Not specified	Increased	Not specified	PPARα/RXRα	[9]
SMAD7	Not specified	Modulated	Not specified	TGF-β	[9]
PDCD2	Not specified	Modulated	Not specified	TGF-β	[9]

Key Signaling Pathways Modulated by 1E7-03

Studies have shown that 1E7-03 significantly reprograms the phosphorylation profile of proteins involved in several key signaling pathways.[6][7][8] The most prominently affected are the PPARα/RXRα, TGF-β, and PKR pathways.

Caption: Signaling Pathways Modulated by 1E7-03.

The downregulation of Nucleophosmin (NPM1) phosphorylation at Ser-125 is a significant effect of 1E7-03.[6][7][8] NPM1 phosphorylation, which is mediated by Aurora A and B kinases, is implicated in the activation of Tat-induced HIV-1 transcription.[7][8] By reducing NPM1 phosphorylation, 1E7-03 contributes to the overall inhibition of HIV-1.[7]

Experimental Protocols

This section outlines the methodologies for key experiments used to characterize 1E7-03.

Label-Free Quantitative Proteome and Phosphoproteome Analysis

This protocol is used to identify and quantify changes in protein expression and phosphorylation in response to 1E7-03 treatment.

Caption: Workflow for Proteomic and Phosphoproteomic Analysis.

Methodology:

• Cell Culture and Treatment: CEM T cells are cultured and treated with either a vehicle control (e.g., DMSO) or a specified concentration of 1E7-03.[6]

• Protein Extraction and Digestion: Cells are lysed, and proteins are extracted. The extracted proteins are then digested into peptides using trypsin.[6]

• Phosphopeptide Enrichment: For phosphoproteomic analysis, tryptic peptides are subjected to enrichment using techniques such as Fe-NTA or TiO2 affinity chromatography to isolate phosphorylated peptides.[6]

• LC-MS/MS Analysis: Both the total peptide and the enriched phosphopeptide samples are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the peptides.[6]

• Data Analysis: The raw mass spectrometry data is processed using software such as SIEVE for label-free quantification.[6] The identified and quantified proteins and phosphoproteins are then subjected to bioinformatics analysis using tools like Ingenuity Pathway Analysis (IPA) to identify affected canonical pathways.[6]

Western Blotting

This technique is used to confirm the changes in phosphorylation of specific proteins identified in the phosphoproteomic screen.

Methodology:

• Protein Extraction and Quantification: Proteins are extracted from control and 1E7-03-treated cells, and the protein concentration is determined.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-phospho-NPM1 Ser-125). A primary antibody against the total protein is used as a loading control.

• Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), and the signal is detected using a chemiluminescent substrate.

HIV-1 Transcription Inhibition Assay

This assay measures the ability of 1E7-03 to inhibit Tat-dependent HIV-1 transcription.

Methodology:

• Cell Line: A CEM T-cell line containing a Green Fluorescent Protein (GFP) reporter gene under the control of the HIV-1 promoter (CEM-GFP) is used.[5]

• Tat Expression: The cells are infected with an adenovirus engineered to express the HIV-1 Tat protein (Ad-Tat) to activate the HIV-1 promoter.[5]

• Compound Treatment: The Ad-Tat infected CEM-GFP cells are incubated with various concentrations of 1E7-03 for a specified period (e.g., 48 hours).[5]

• Readout: The expression of GFP is measured, typically by flow cytometry or a fluorescence plate reader. A decrease in GFP signal in the presence of 1E7-03 indicates inhibition of HIV-1 transcription.

Conclusion and Future Directions

1E7-03 is a promising small molecule inhibitor of PP1 that operates through a nuanced mechanism of disrupting protein-protein interactions. Its ability to selectively modulate PP1 function, particularly in the context of HIV-1 transcription, highlights the therapeutic potential of targeting the RVxF binding site. The detailed understanding of its effects on cellular signaling pathways, such as PPARα/RXRα and TGF-β, opens up avenues for exploring its utility in other disease contexts where PP1 is dysregulated. Future research should focus on optimizing the pharmacokinetic properties of 1E7-03 and its analogs to enhance their clinical applicability. Furthermore, a deeper investigation into the broader cellular consequences of modulating specific PP1 holoenzymes could uncover novel therapeutic strategies.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. journals.biologists.com [journals.biologists.com]
• 4. researchgate.net [researchgate.net]
• 5. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Role of 1E7-03 in Inhibiting HIV-1 Tat Protein Interaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the small molecule 1E7-03 and its role as an inhibitor of critical interactions involving the HIV-1 Tat protein. By targeting a host cellular factor, 1E7-03 presents a novel approach to disrupting the HIV-1 transcription cycle. This document details the mechanism of action, summarizes key quantitative data, outlines experimental methodologies, and provides visual representations of the relevant biological pathways and experimental workflows.

Introduction to 1E7-03 and its Target

1E7-03 is a low molecular weight tetrahydroquinoline derivative that has been identified as a potent inhibitor of HIV-1 transcription.[1][2] Unlike many antiretroviral drugs that target viral enzymes, 1E7-03 acts by targeting a host protein, Protein Phosphatase 1 (PP1).[1][2][3] Specifically, 1E7-03 binds to a non-catalytic site on PP1 known as the RVxF-accommodating site.[3][4] This site is crucial for the interaction of PP1 with many of its regulatory proteins, including the HIV-1 Tat protein.[1][2][5]

The HIV-1 Tat protein is a potent trans-activator of viral gene expression and is essential for viral replication.[1][2] Tat functions by recruiting the Positive Transcription Elongation Factor b (P-TEFb), which contains cyclin-dependent kinase 9 (CDK9) and cyclin T1, to the trans-activation response (TAR) element of the nascent viral RNA.[1][2][6][7] This recruitment leads to the phosphorylation of RNA Polymerase II, promoting efficient transcription of the HIV-1 genome.[8]

The interaction between Tat and PP1 is a key regulatory step in this process. Tat binds to PP1 and facilitates its translocation into the nucleus.[1][2] Nuclear PP1 then dephosphorylates CDK9, which is a necessary step for the activation of HIV-1 transcription.[1] By binding to PP1, 1E7-03 functionally mimics the PP1-binding RVxF peptide, thereby competitively inhibiting the interaction between Tat and PP1.[1][2][5] This disruption prevents the Tat-mediated nuclear shuttling of PP1 and ultimately suppresses HIV-1 gene transcription.[1][2]

Quantitative Data Summary

The inhibitory activity of 1E7-03 and its precursor compounds has been quantified in various studies. The following table summarizes the key data points for easy comparison.

Compound	Metric	Value	Cell Line/System	Reference
1E7-03	IC50	0.9 µM	-	[5]
IC50	~5 µM	CEM T cells	[5]
IC50	8.7 µM	CEM T cells	[9]
CC50	~100 µM	CEM T cells	[5]
Plasma Half-life	> 8 h	Mice	[1][2]
1H4 (precursor)	IC50	Five-fold higher than 1E7-03	-	[1][2]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the signaling pathway of HIV-1 Tat-mediated transcription and the inhibitory action of 1E7-03.

Mechanism of 1E7-03 Inhibition.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. The following sections outline the methodologies for key experiments cited in the research on 1E7-03.

Inhibition of HIV-1 Transcription Assay (IC50 Determination)

This protocol is a general representation based on common practices for determining the half-maximal inhibitory concentration (IC50) of a compound against HIV-1 replication in a cell-based assay.

• Cell Culture: CEM T cells are cultured in appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

• Viral Infection: Cells are infected with a known titer of an HIV-1 strain (e.g., HIV-1 IIIB or a reporter virus like HIV-1-LUC-G).

• Compound Treatment: Immediately after infection, the cells are seeded in 96-well plates and treated with serial dilutions of 1E7-03. A DMSO control (vehicle) is included.

• Incubation: The plates are incubated for a period that allows for viral replication and reporter gene expression (typically 48-72 hours).

• Quantification of Viral Replication:

  • For reporter viruses (e.g., luciferase), a luciferase assay reagent is added, and luminescence is measured using a plate reader.

  • For wild-type viruses, p24 antigen levels in the supernatant can be quantified using an ELISA kit.

• Data Analysis: The percentage of inhibition for each concentration of 1E7-03 is calculated relative to the DMSO control. The IC50 value is then determined by fitting the dose-response curve to a non-linear regression model.

PP1 Binding Assay

This protocol describes a method to assess the direct binding of 1E7-03 to PP1 and its ability to compete with a Tat-derived peptide.

• Protein and Peptide Preparation: Recombinant purified PP1 and a synthetic peptide corresponding to the PP1-binding region of Tat (containing the QVCF sequence) are obtained.

• Assay Principle: An in vitro binding assay, such as a competitive AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) or fluorescence polarization, is utilized.

• AlphaLISA Protocol Outline:

  • Biotinylated Tat peptide is bound to streptavidin-coated donor beads.

  • GST-tagged PP1 is bound to anti-GST acceptor beads.

  • In the absence of an inhibitor, the binding of the Tat peptide to PP1 brings the donor and acceptor beads into proximity, resulting in a luminescent signal upon excitation.

  • 1E7-03 is added at varying concentrations to compete with the Tat peptide for binding to PP1.

  • A decrease in the luminescent signal indicates displacement of the Tat peptide by 1E7-03.

• Data Analysis: The data is plotted as a dose-response curve, and the concentration of 1E7-03 that causes 50% inhibition of the Tat-PP1 interaction is determined.

Nuclear Shuttling Assay

This protocol outlines a method to visualize the effect of 1E7-03 on the Tat-mediated nuclear translocation of PP1.

• Cell Line and Transfection: A suitable cell line (e.g., HeLa or 293T) is used. Cells are co-transfected with plasmids expressing fluorescently tagged PP1 (e.g., PP1α-EGFP) and HIV-1 Tat.

• Compound Treatment: After transfection, cells are treated with 1E7-03 or a vehicle control (DMSO).

• Fluorescence Microscopy: The subcellular localization of PP1-EGFP is visualized using a fluorescence microscope.

• Image Analysis: The nuclear and cytoplasmic fluorescence intensity of PP1-EGFP is quantified in a significant number of cells for each treatment condition.

• Data Interpretation: In the presence of Tat and the absence of 1E7-03, an increase in the nuclear localization of PP1-EGFP is expected. Treatment with 1E7-03 is expected to reduce the nuclear accumulation of PP1-EGFP, indicating an inhibition of the Tat-mediated nuclear shuttling.

Experimental Workflow

The following diagram provides a logical workflow for the evaluation of 1E7-03 as an HIV-1 inhibitor.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | In silico Analyses of Subtype Specific HIV-1 Tat-TAR RNA Interaction Reveals the Structural Determinants for Viral Activity [frontiersin.org]
• 7. embopress.org [embopress.org]
• 8. oncotarget.com [oncotarget.com]
• 9. Targeting Tat–TAR RNA Interaction for HIV-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 1E7-03: A Host-Targeting Inhibitor of HIV-1 Replication

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The persistence of latent HIV-1 reservoirs and the emergence of drug-resistant strains necessitate the development of novel therapeutic strategies. One promising approach is the targeting of host cellular factors essential for viral replication. This document provides a comprehensive technical overview of the foundational research on 1E7-03, a small molecule inhibitor that targets the host's Protein Phosphatase 1 (PP1) to suppress HIV-1 transcription. We will delve into its mechanism of action, downstream signaling effects, quantitative efficacy, and the key experimental protocols used in its characterization.

Introduction to 1E7-03

1E7-03 is a tetrahydroquinoline derivative identified as a potent inhibitor of HIV-1 transcription.[1] Unlike most antiretroviral drugs that target viral enzymes, 1E7-03 acts on a host protein, Protein Phosphatase 1 (PP1), which the HIV-1 Tat protein hijacks to facilitate viral gene expression.[2] By targeting a host dependency factor, 1E7-03 presents a therapeutic strategy with a potentially higher barrier to the development of viral resistance. The molecule was developed through optimization of a previously identified compound, 1H4, resulting in a fivefold lower IC50 and a favorable pharmacokinetic profile, including a plasma half-life of over 8 hours in mice.[2][3]

Core Mechanism of Action: Disruption of the Tat-PP1 Axis

The primary mechanism of 1E7-03 involves the direct inhibition of the interaction between the HIV-1 Tat protein and the host PP1.

• Standard HIV-1 Transcription Activation: The HIV-1 Tat protein is a potent transactivator essential for viral gene transcription. Tat binds to the TAR RNA element at the 5' end of nascent viral transcripts and recruits the positive transcription elongation factor b (P-TEFb), a complex of cyclin-dependent kinase 9 (CDK9) and Cyclin T1. For maximal efficiency, Tat also recruits PP1 to the transcription complex. PP1 dephosphorylates CDK9, an action that paradoxically activates its kinase activity, leading to hyperphosphorylation of RNA Polymerase II and robust transcriptional elongation.[2][3]

• Inhibition by 1E7-03: 1E7-03 is a small molecule that functionally mimics the PP1-binding RVxF peptide.[2] It binds to a non-catalytic site on PP1 known as the "RVxF"-accommodating cavity.[4][5] This binding event physically obstructs the HIV-1 Tat protein from interacting with PP1.[1] Consequently, Tat is unable to shuttle PP1 into the nucleus and recruit it to the HIV-1 promoter.[2][3] The absence of PP1-mediated dephosphorylation prevents the full activation of CDK9, leading to a significant reduction in HIV-1 transcription.[2]

Caption: Mechanism of 1E7-03 disrupting the HIV-1 Tat-PP1 interaction.

Downstream Signaling: Reprogramming the Host Phosphoproteome

Beyond its primary mechanism, 1E7-03 induces significant changes in the host cell's phosphoproteome, contributing to its overall antiviral effect. Label-free quantitative proteome and phosphoproteome analyses of HIV-1-infected CEM T cells treated with 1E7-03 revealed a significant reprogramming of several pathways.[4][5]

A key discovery was that 1E7-03 dramatically decreases the phosphorylation of Nucleophosmin (NPM1) at the Ser-125 residue (>20-fold reduction).[4][6] NPM1 phosphorylation, mediated by Aurora kinases, is shown to enhance the NPM1-Tat interaction and activate Tat-induced HIV-1 transcription.[5] By preventing this phosphorylation event, 1E7-03 adds another layer to its transcriptional inhibition. The treatment also led to reduced phosphorylation of transforming growth factor-beta 2 (TGF-β2).[5][6]

Caption: Downstream effect of 1E7-03 on NPM1 phosphorylation.

Quantitative Data Summary

The following tables summarize the key quantitative metrics reported for 1E7-03 in foundational studies.

Parameter	Cell Line / Model	Value	Reference
IC50 (50% Inhibitory Concentration)	CEM T cells	~5 µM	[1][4]
(unspecified assay)	0.9 µM	[1]
(unspecified assay)	2 µM	[1]
CC50 (50% Cytotoxic Concentration)	CEM T cells	~100 µM	[1][4]
Selectivity Index (SI)	CEM T cells	~20 (Calculated from CC50/IC50)	[1][4]
In Vivo Efficacy	HIV-1-infected humanized mice	~40-fold reduction in HIV-1 mRNA	[1][4]
Pharmacokinetics	Mice	Plasma half-life > 8 hours	[1][2]
Phosphoproteomics	HIV-1-infected CEM T cells	>20-fold reduction in NPM1 (Ser-125) phosphorylation	[4][5]
HIV-1-infected CEM T cells	>12-fold reduction in TGF-β2 (Ser-46) phosphorylation	[4][5]

Key Experimental Protocols

HIV-1 Transcription Inhibition Assay

This assay quantifies the ability of a compound to inhibit Tat-dependent HIV-1 transcription.

• Cell Line: CEM-GFP T-cells, which have a Green Fluorescent Protein (GFP) reporter gene integrated under the control of the HIV-1 LTR promoter.[3]

• Assay Principle: In the absence of the HIV-1 Tat protein, the LTR promoter is largely inactive, and the cells do not express GFP. Transcription, and thus GFP expression, is induced by providing Tat.

• Methodology:

  • CEM-GFP cells are plated in appropriate multi-well plates.

  • Cells are infected with an adenovirus engineered to express HIV-1 Tat (Ad-Tat).[3]

  • Immediately following infection, cells are treated with various concentrations of 1E7-03 or a vehicle control (e.g., DMSO).

  • The cells are incubated for 48 hours to allow for Tat expression and subsequent GFP production.[3]

  • GFP fluorescence is quantified using a plate reader or flow cytometry.

  • The reduction in GFP signal in treated cells compared to control cells indicates the level of transcription inhibition. IC50 values are calculated from the dose-response curve.

Cytotoxicity Assay

This assay determines the concentration at which a compound is toxic to cells, which is crucial for calculating the selectivity index.

• Cell Line: CEM T-cells (or other relevant cell lines).

• Assay Principle: Measures cell viability or metabolic activity after exposure to the compound. A common method is the Crystal Violet uptake assay.[7]

• Methodology (General):

  • Cells are seeded in 96-well plates and allowed to adhere (if applicable).

  • Cells are treated with a serial dilution of 1E7-03 for a period equivalent to the inhibition assay (e.g., 48-72 hours).

  • The supernatant is removed, and the remaining viable cells are stained with Crystal Violet solution, which stains the nuclei.

  • After washing away excess stain, the incorporated dye is solubilized.

  • The absorbance is read on a plate reader at ~570 nm.

  • The CC50 value is calculated as the concentration of the compound that reduces cell viability by 50% compared to the untreated control.

Proteome and Phosphoproteome Analysis Workflow

This protocol outlines the steps used to identify cellular pathways modulated by 1E7-03.[5]

Caption: Experimental workflow for phosphoproteomic analysis.

Conclusion

The foundational research on 1E7-03 establishes it as a novel and potent inhibitor of HIV-1 replication. Its unique mechanism of targeting the host PP1-Tat interaction provides a distinct advantage, potentially circumventing common viral escape mutations. Furthermore, its ability to modulate downstream signaling pathways, such as the phosphorylation of NPM1, highlights a multi-faceted approach to suppressing viral transcription. With demonstrated efficacy in vitro and in vivo, and a favorable pharmacokinetic profile, 1E7-03 represents a promising lead compound for the development of a new class of host-targeting anti-HIV therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A rapid assay for evaluation of antiviral activity against coxsackie virus B3, influenza virus A, and herpes simplex virus type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on 1E7-03 Cytotoxicity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1E7-03 is a small molecule compound initially identified as a potent inhibitor of HIV-1 transcription. Its mechanism of action involves the targeting of the host protein phosphatase-1 (PP1), a critical cellular enzyme. By binding to a non-catalytic site on PP1, 1E7-03 disrupts the interaction between PP1 and the HIV-1 Tat protein, a key step in viral gene expression.[1][2] While extensively studied for its anti-viral properties, the broader cytotoxic profile of 1E7-03, particularly in the context of cancer, is an emerging area of investigation. This technical guide provides an in-depth overview of the preliminary studies on 1E7-03 cytotoxicity, detailing its effects on various cell lines, the experimental protocols used for its evaluation, and its impact on key signaling pathways.

Quantitative Cytotoxicity Data

The available data indicates that 1E7-03 exhibits low cytotoxicity in non-cancerous cell lines, a favorable characteristic for a therapeutic candidate. However, its effects on cancer cells are still under investigation. The following tables summarize the reported 50% cytotoxic concentration (CC50) and 50% inhibitory concentration (IC50) values for 1E7-03 in different cell lines.

Cell Line	Cell Type	Assay Type	CC50 (µM)	Reference
CEM T-cells	Human T-lymphoblastoid	Not Specified	~100	[2]
Peripheral Blood Mononuclear Cells (PBMCs)	Human Blood Cells	Not Specified	>100	[3]

Context of Study	Concentration with No Observed Cytotoxicity	Reference
Inhibition of HIV-1 transcription	< 15 µM	[2]
Inhibition of HIV-1 transcription	< 30 µM	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preliminary studies of 1E7-03 cytotoxicity.

Cell Viability Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of 1E7-03 (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value.

2. Calcein-AM Assay

This fluorescence-based assay measures cell viability by assessing cell membrane integrity and esterase activity.

• Principle: The non-fluorescent and cell-permeable Calcein-AM is converted by intracellular esterases in viable cells into the intensely green fluorescent calcein.

• Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

  • Calcein-AM Staining: After the treatment period, wash the cells with PBS and then incubate with 2 µM Calcein-AM solution for 30 minutes at 37°C.

  • Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 520 nm using a fluorescence microplate reader.

  • Data Analysis: Determine the percentage of viable cells compared to the control and calculate the CC50 value.

Label-Free Quantitative Proteomics and Phosphoproteomics

This method is used to identify and quantify changes in protein expression and phosphorylation levels upon treatment with 1E7-03.

• Protocol:

  • Cell Culture and Treatment: Culture cells (e.g., CEM T-cells) and treat with 1E7-03 (e.g., 10 µM) or a vehicle control for a specified time (e.g., 24 hours).

  • Protein Extraction and Digestion: Harvest the cells, lyse them, and extract the proteins. Reduce, alkylate, and digest the proteins into peptides using trypsin.

  • Phosphopeptide Enrichment (for phosphoproteomics): Use titanium dioxide (TiO2) or immobilized metal affinity chromatography (IMAC) to enrich for phosphopeptides.

  • LC-MS/MS Analysis: Analyze the peptide samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Use software such as MaxQuant or Proteome Discoverer to identify and quantify the proteins and phosphopeptides. Perform statistical analysis to identify significant changes in protein expression and phosphorylation.

Signaling Pathways and Mechanisms of Action

Preliminary studies have revealed that 1E7-03 can modulate several key signaling pathways, which may contribute to its cytotoxic effects.

Overview of 1E7-03 Mechanism of Action

The primary mechanism of 1E7-03 involves the inhibition of Protein Phosphatase 1 (PP1), which in the context of HIV-1, prevents the dephosphorylation of CDK9 and subsequent viral transcription. This interaction with a crucial host protein suggests that 1E7-03 may have broader effects on cellular signaling.

Caption: Mechanism of 1E7-03 action in inhibiting HIV-1 transcription.

Modulation of PPARα/RXRα, TGF-β, and PKR Pathways

Phosphoproteomic studies have shown that 1E7-03 significantly reprograms the phosphorylation profile of proteins involved in the PPARα/RXRα, TGF-β, and PKR signaling pathways.[1][4] A notable downstream effect is the significant reduction in the phosphorylation of nucleophosmin (NPM1), a protein implicated in various cellular processes including ribosome biogenesis, DNA repair, and transcriptional regulation.[1]

Caption: Overview of signaling pathways modulated by 1E7-03.

Experimental Workflow for Phosphoproteomic Analysis

The workflow for identifying the signaling pathways affected by 1E7-03 involves several key steps, from cell treatment to data analysis.

Caption: Workflow for phosphoproteomic analysis of 1E7-03 effects.

Conclusion and Future Directions

The preliminary studies on 1E7-03 cytotoxicity reveal a compound with a favorable safety profile in normal cells and intriguing modulatory effects on key signaling pathways implicated in cell growth and proliferation. Its ability to reprogram the PPARα/RXRα, TGF-β, and PKR pathways, and specifically to reduce the phosphorylation of NPM1, suggests a potential for therapeutic applications beyond its initial antiviral focus, particularly in oncology.

Further research is warranted to:

• Establish a comprehensive cytotoxicity profile of 1E7-03 across a wide range of cancer cell lines.

• Elucidate the precise molecular mechanisms by which 1E7-03 modulates the identified signaling pathways.

• Investigate the potential of 1E7-03 to induce apoptosis in cancer cells.

• Conduct in vivo studies to evaluate the anti-tumor efficacy and safety of 1E7-03.

This technical guide provides a foundation for researchers and drug development professionals to build upon as the scientific community continues to explore the full therapeutic potential of 1E7-03.

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of 1E7-03 on Host-Pathogen Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The small molecule 1E7-03 has emerged as a significant modulator of host-pathogen interactions, demonstrating a broad spectrum of antiviral activity. This technical guide provides an in-depth analysis of the core mechanisms by which 1E7-03 exerts its effects, with a primary focus on its role as a host-targeting antiviral. By inhibiting the host protein phosphatase 1 (PP1), 1E7-03 disrupts critical interactions required for the replication of various pathogens, most notably the Human Immunodeficiency Virus-1 (HIV-1). This document details the molecular interactions, downstream signaling consequences, and provides a compilation of experimental methodologies for the study of 1E7-03. Quantitative data are presented in structured tables for comparative analysis, and key signaling pathways and experimental workflows are visualized through detailed diagrams.

Introduction

Traditional antiviral therapies have predominantly focused on targeting viral enzymes and proteins. While effective, this approach can be limited by the rapid mutation rates of viruses, leading to drug resistance. A promising alternative strategy is to target host factors that are essential for viral replication. The small molecule 1E7-03 exemplifies this approach by targeting a key host enzyme, Protein Phosphatase 1 (PP1).

1E7-03 is a low molecular weight compound that binds to the non-catalytic RVxF-accommodating site of PP1.[1][2] This binding allosterically inhibits the interaction of PP1 with its various protein partners, including viral proteins that hijack the host's cellular machinery. The most well-characterized activity of 1E7-03 is its inhibition of HIV-1 transcription through the disruption of the PP1-Tat protein interaction.[2][3] However, its activity extends to other viruses, including Ebola virus, Rift Valley Fever virus, and Venezuelan Equine Encephalitis virus, highlighting its potential as a broad-spectrum antiviral agent.[3]

This guide will explore the multifaceted effects of 1E7-03 on host-pathogen interactions, with a particular emphasis on the molecular mechanisms, quantitative effects, and the experimental approaches used to elucidate these interactions.

Mechanism of Action of 1E7-03

The primary mechanism of action of 1E7-03 is its direct binding to the host protein phosphatase 1 (PP1). PP1 is a highly conserved serine/threonine phosphatase that plays a crucial role in a multitude of cellular processes by dephosphorylating a wide range of substrates. Many viruses have evolved to co-opt PP1 to facilitate their replication.

Targeting the PP1-Tat Interaction in HIV-1

In the context of HIV-1, the viral trans-activator of transcription (Tat) protein is essential for robust viral gene expression. Tat recruits the host's positive transcription elongation factor b (P-TEFb) to the viral long terminal repeat (LTR), leading to the phosphorylation of RNA Polymerase II and enhanced transcriptional elongation. PP1 is a critical host factor in this process, as it dephosphorylates P-TEFb, thereby activating it. The HIV-1 Tat protein directly interacts with PP1 and recruits it to the viral promoter.[2]

1E7-03 functions by binding to a pocket on PP1 that is also recognized by the "RVxF" motif present in many PP1-interacting proteins, including Tat.[1][2] By occupying this site, 1E7-03 competitively inhibits the binding of Tat to PP1, preventing the recruitment of PP1 to the HIV-1 promoter. This leads to a decrease in P-TEFb activation and a subsequent potent inhibition of HIV-1 transcription.[2]

Modulation of Host Cell Signaling Pathways

Beyond its direct impact on the PP1-Tat interaction, 1E7-03 treatment leads to a significant reprogramming of the host cell's phosphoproteome.[1] This indicates that the effects of 1E7-03 extend beyond a single viral protein interaction and involve the modulation of broader cellular signaling networks.

A key discovery in understanding the broader effects of 1E7-03 is its ability to significantly decrease the phosphorylation of Nucleophosmin (NPM1) at the Ser-125 residue.[1] NPM1 is a multifunctional phosphoprotein involved in ribosome biogenesis, chromatin remodeling, and the regulation of apoptosis. The phosphorylation of NPM1 is crucial for its various functions, and its dysregulation has been implicated in several diseases.

In the context of HIV-1, phosphorylated NPM1 has been shown to enhance Tat-induced viral transcription.[1] By promoting the dephosphorylation of NPM1, 1E7-03 adds another layer to its anti-HIV-1 activity.

Label-free quantitative phosphoproteomic analyses have revealed that 1E7-03 significantly alters the phosphorylation status of proteins within the Peroxisome Proliferator-Activated Receptor alpha (PPARα)/Retinoid X Receptor alpha (RXRα) and the Transforming Growth Factor-beta (TGF-β) signaling pathways.[1] The reduced phosphorylation of TGF-β2 at Ser-46 is a notable effect.[1] Both of these pathways are known to be involved in inflammation, immune responses, and cell proliferation, and their modulation by 1E7-03 likely contributes to its overall effect on the host's response to pathogens.

Quantitative Data on 1E7-03 Activity

The following tables summarize the key quantitative data regarding the activity of 1E7-03 from various published studies.

Parameter	Virus	Cell Line	Value	Reference
IC50 (Inhibitory Concentration 50%)	HIV-1	CEM T cells	~5 µM	[3]
CC50 (Cytotoxic Concentration 50%)	-	CEM T cells	~100 µM	[3]
NPM1 Ser-125 Phosphorylation	-	CEM T cells	>20-fold decrease	[1]
TGF-β2 Ser-46 Phosphorylation	-	CEM T cells	>12-fold decrease	[1]

Table 1: In Vitro Activity of 1E7-03

Parameter	Value	Reference
Binding Affinity (KD) to PP1	15 µM	[4]

Table 2: Biochemical Parameters of 1E7-03

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of 1E7-03.

Label-Free Quantitative Proteome and Phosphoproteome Analysis

This protocol is adapted from studies investigating the effect of 1E7-03 on the phosphoproteome of T cells.[1]

• Cell Culture and Treatment:

  • Culture CEM T cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Infect cells with a vesicular stomatitis virus G (VSV-G) pseudotyped HIV-1 reporter virus.

  • Treat infected and non-infected cells with 1E7-03 (typically 5-10 µM) or a vehicle control (DMSO) for 24-48 hours.

• Cell Lysis and Protein Digestion:

  • Harvest cells and lyse them in a urea-based lysis buffer (e.g., 8 M urea, 50 mM Tris-HCl pH 8.5, 75 mM NaCl, with phosphatase and protease inhibitors).

  • Determine protein concentration using a BCA assay.

  • Reduce proteins with dithiothreitol (DTT) and alkylate with iodoacetamide.

  • Digest proteins with trypsin overnight at 37°C.

• Phosphopeptide Enrichment:

  • Acidify the peptide mixture with trifluoroacetic acid (TFA).

  • Perform phosphopeptide enrichment using Titanium Dioxide (TiO2) or Fe-NTA beads.

  • Wash the beads extensively to remove non-phosphorylated peptides.

  • Elute the phosphopeptides using an alkaline buffer (e.g., 5% ammonium hydroxide).

• LC-MS/MS Analysis:

  • Analyze the enriched phosphopeptides and a fraction of the total proteome digest by nano-liquid chromatography coupled to a high-resolution mass spectrometer (e.g., Q Exactive or Orbitrap).

  • Acquire data in a data-dependent acquisition (DDA) mode.

• Data Analysis:

  • Process the raw mass spectrometry data using software such as MaxQuant or Proteome Discoverer.

  • Perform peptide identification by searching against a human protein database.

  • Quantify peptides using label-free quantification (LFQ) algorithms.

  • Perform statistical analysis to identify significantly regulated proteins and phosphosites.

In Vitro PP1 Binding Assay (Surface Plasmon Resonance)

This protocol describes the use of Surface Plasmon Resonance (SPR) to measure the binding of 1E7-03 to PP1.[4]

• Immobilization of PP1:

  • Immobilize recombinant purified PP1 onto a CM5 sensor chip using standard amine coupling chemistry.

  • Activate the sensor surface with a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject PP1 over the activated surface.

  • Block any remaining active sites with ethanolamine.

• Binding Analysis:

  • Prepare a dilution series of 1E7-03 in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of 1E7-03 over the immobilized PP1 surface.

  • Monitor the binding in real-time by measuring the change in the SPR signal (response units, RU).

  • Regenerate the sensor surface between injections using a mild acidic or basic solution.

• Data Analysis:

  • Subtract the signal from a reference flow cell to correct for non-specific binding.

  • Fit the binding data to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

HIV-1 Luciferase Reporter Assay

This assay is used to quantify the inhibitory effect of 1E7-03 on HIV-1 transcription.[2]

• Cell Culture and Infection:

  • Plate TZM-bl cells (HeLa cells expressing CD4, CCR5, and CXCR4 with an integrated HIV-1 LTR-luciferase reporter cassette) in a 96-well plate.

  • Prepare serial dilutions of 1E7-03.

  • Pre-incubate the cells with the 1E7-03 dilutions for a short period.

  • Infect the cells with an HIV-1 strain capable of a single round of replication (e.g., VSV-G pseudotyped HIV-1).

• Luciferase Activity Measurement:

  • After 48 hours of incubation, lyse the cells using a luciferase lysis buffer.

  • Add a luciferase substrate to the cell lysate.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a control (e.g., cells treated with vehicle).

  • Calculate the IC50 value of 1E7-03 by fitting the dose-response curve to a non-linear regression model.

Visualizations of Signaling Pathways and Workflows

The following diagrams were generated using Graphviz (DOT language) to illustrate the key concepts discussed in this guide.

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Novel HIV-1 Reporter Virus with a Membrane-Bound Gaussia princeps Luciferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]

basic properties and characteristics of 1E7-03

An In-Depth Technical Guide to 1E7-03: Properties and Characteristics

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the , a novel small molecule inhibitor of HIV-1 transcription.

Core Properties of 1E7-03

1E7-03 is a small molecule with a unique 2,3-dihydro-1H-cyclopenta[b]quinoline scaffold, identified as a potent inhibitor of HIV-1 transcription.[1][2] It functions by targeting a host cellular protein, Protein Phosphatase 1 (PP1), rather than a viral component.[2][3] This mechanism of action involves binding to a non-catalytic site on PP1, which disrupts critical protein-protein interactions necessary for viral gene expression.[4][5]

Mechanism of Action

The primary mechanism of action of 1E7-03 is the inhibition of the interaction between the HIV-1 Tat protein and the host's PP1.[2][3] Tat is essential for robust viral transcription, and it recruits PP1 to dephosphorylate and activate cyclin-dependent kinase 9 (CDK9), a key component of the positive transcription elongation factor b (P-TEFb).[3][6] 1E7-03 binds to the "RVxF" accommodating site on PP1, a non-catalytic pocket, thereby preventing Tat from binding and utilizing PP1 for its own purposes.[3][4][5] This leads to a downstream cascade of effects, ultimately suppressing HIV-1 gene expression.[2][3] Furthermore, 1E7-03 has been shown to prevent the Tat-mediated shuttling of PP1 into the nucleus.[3][6]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for 1E7-03.

Table 1: In Vitro Efficacy and Toxicity

Parameter	Cell Line	Value	Reference
IC50 (HIV-1 Inhibition)	CEM T cells	~5 µM	[1][2]
IC50 (HIV-1 Inhibition)	293T cells	0.9 µM	[2]
CC50 (Cytotoxicity)	CEM T cells	~100 µM	[1][2]
IC50 (HCMV Inhibition)	Human Fibroblasts	1.8 µM ± 0.12	[2]

Table 2: Pharmacokinetic and In Vivo Data

Parameter	Model	Value	Reference
Plasma Half-life	Mice	> 8 hours	[2][3]
HIV-1 mRNA Reduction	Humanized Mice	~40-fold	[1][2]

Table 3: Phosphoproteomic Effects of 1E7-03 Treatment

Protein	Phosphorylation Site	Change	p-value	Reference
Nucleophosmin (NPM1)	Ser-125	>20-fold decrease	1.37 x 10⁻⁹	[1][4][5]
Transforming growth factor-beta 2 (TGF-β2)	Ser-46	>12-fold decrease	1.37 x 10⁻³	[1][4][5]

Signaling Pathways Affected by 1E7-03

Treatment with 1E7-03 leads to significant reprogramming of cellular phosphorylation profiles, impacting several key signaling pathways.[1][4][5] The most prominently affected pathways are the PPARα/RXRα, TGF-β, and PKR pathways.[1][4][5] A critical downstream consequence of 1E7-03's activity is the reduced phosphorylation of Nucleophosmin (NPM1) at serine 125.[1][4][5] Phosphorylated NPM1 has been shown to enhance the interaction with HIV-1 Tat and activate Tat-induced viral transcription.[1][4][5] The upstream kinases responsible for this phosphorylation, Aurora A and Aurora B, are also implicated, as their inhibition similarly suppresses HIV-1.[1][4]

Caption: Mechanism of 1E7-03 action on HIV-1 transcription.

Experimental Protocols

Detailed methodologies for key experiments involving 1E7-03 are outlined below.

Label-Free Quantitative Proteome and Phosphoproteome Analysis

This protocol is used to identify host proteins and regulatory pathways affected by 1E7-03.

• Cell Culture and Treatment: CEM T cells, either non-infected or infected with VSV-G pseudotyped HIV-1, are cultured. A subset of these cells is treated with 1E7-03, while control groups are treated with DMSO.

• Protein Extraction and Digestion: Following treatment, cells are harvested, and proteins are extracted. The extracted proteins are then digested into peptides using trypsin.

• Phosphopeptide Enrichment: To analyze the phosphoproteome, samples are enriched for phosphopeptides using Fe-NTA or TiO2 affinity chromatography.

• LC-MS/MS Analysis: Both the total proteome and the enriched phosphopeptidome are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The raw data is processed using software such as SIEVE 2.1 for label-free quantification. Proteins with a >1.5-fold change in expression or phosphorylation and a p-value < 0.05 are considered significant.

• Pathway Analysis: The list of differentially expressed or phosphorylated proteins is uploaded to a pathway analysis tool like Ingenuity Pathway Analysis (IPA) to identify affected canonical pathways and biological networks.

Caption: Experimental workflow for phosphoproteomic analysis.

NanoBiT Assay for Protein-Protein Interaction

This assay is used to measure the interaction between proteins, such as NPM1 and Tat, in live cells and the effect of 1E7-03 on this interaction.

• Cell Plating and Transfection: 293T cells are plated in 96-well white/clear culture plates. The cells are then transiently transfected with constructs encoding the interacting proteins of interest, each fused to one of the two NanoBiT subunits (e.g., LgBiT and SmBiT).

• Compound Treatment: At 24 hours post-transfection, the cells are treated with serial concentrations of 1E7-03 or a vehicle control for a specified amount of time.

• Luminescence Measurement: The Nano-Glo Live Cell Substrate is added to the wells. If the proteins of interest interact, the NanoBiT subunits come into close proximity, forming an active luciferase enzyme that generates a luminescent signal upon substrate addition.

• Data Acquisition: Luminescence is measured using a GloMax-Multi Detection System or a similar plate reader. A decrease in luminescence in the presence of 1E7-03 would indicate that the compound disrupts the protein-protein interaction.

Pharmacokinetic Analysis in Mice

This protocol is to determine the stability and concentration of 1E7-03 in plasma over time.

• Compound Administration: 1E7-03 is administered to mice, typically via intraperitoneal (i.p.) injection.

• Plasma Collection: Blood samples are collected at various time points post-administration. Plasma is then separated from the blood cells.

• Compound Extraction: 1E7-03 and its potential metabolites are extracted from the plasma samples.

• LC-MS Analysis: The extracted samples are analyzed by liquid chromatography-mass spectrometry (LC-MS) to quantify the concentration of 1E7-03. A C18 column is typically used for separation, coupled to a mass spectrometer for detection and quantification.

• Data Analysis: The concentration of 1E7-03 in plasma at each time point is plotted to generate a pharmacokinetic profile. Parameters such as half-life (t1/2), maximum concentration (Cmax), and area under the curve (AUC) are calculated.[7]

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]

An In-depth Technical Guide to 1E7-03 as an Antiviral Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

1E7-03 is a novel small molecule inhibitor that has demonstrated significant antiviral activity, primarily against Human Immunodeficiency Virus-1 (HIV-1), by targeting a host cellular factor rather than a viral component. This compound represents a promising therapeutic strategy, particularly for preventing viral reactivation from latent reservoirs. This technical guide provides a comprehensive overview of 1E7-03, including its mechanism of action, quantitative efficacy and toxicity data, detailed experimental protocols, and the signaling pathways it modulates.

Introduction

The challenge of eradicating HIV-1 is largely due to the persistence of latent viral reservoirs, which are not targeted by current combination antiretroviral therapy (cART).[1] A promising strategy to achieve a functional cure is the "block and lock" approach, which aims to permanently suppress HIV-1 transcription. The small molecule 1E7-03 has emerged as a significant candidate in this area. It is a tetrahydroquinoline derivative that inhibits HIV-1 transcription by targeting the host protein phosphatase-1 (PP1).[2][3] By modulating a host factor, 1E7-03 offers a novel approach that may be less susceptible to the development of viral resistance. Beyond HIV-1, 1E7-03 has also shown inhibitory effects against other viruses, including Ebola virus, Rift Valley fever virus, and human cytomegalovirus, highlighting its potential as a broad-spectrum antiviral agent.[2]

Mechanism of Action

1E7-03's primary mechanism of action is the inhibition of the interaction between the HIV-1 Tat protein and the host's protein phosphatase-1 (PP1).[2] The HIV-1 Tat protein is crucial for viral transcription, as it recruits the cyclin-dependent kinase 9/cyclin T1 (CDK9/cyclin T1) complex to the viral long terminal repeat (LTR). This recruitment leads to the phosphorylation of RNA Polymerase II, initiating efficient transcriptional elongation.

PP1 plays a key role in this process by dephosphorylating CDK9, which in turn activates HIV-1 transcription.[2][4] The HIV-1 Tat protein contains an "RVxF"-like motif (specifically, a QVCF sequence) that allows it to bind to a non-catalytic "RVxF"-accommodating cavity on PP1.[5] This interaction is essential for the translocation of PP1 to the nucleus, where it can act on CDK9.[2][3]

1E7-03 was designed to bind to this "RVxF"-accommodating cavity on PP1, thereby competitively inhibiting the binding of the HIV-1 Tat protein.[1][5] This disruption of the Tat-PP1 interaction prevents the nuclear translocation of PP1 and the subsequent activation of CDK9, ultimately leading to the suppression of HIV-1 transcription.[2][3]

Signaling Pathways and Experimental Workflows

The interaction of 1E7-03 with PP1 leads to downstream effects on several cellular signaling pathways.

HIV-1 Tat-PP1 Signaling Pathway

The following diagram illustrates the mechanism of action of 1E7-03 in the context of HIV-1 transcription.

Mechanism of 1E7-03 in inhibiting HIV-1 transcription.

Downstream Signaling Pathways Modulated by 1E7-03

Studies have shown that 1E7-03 significantly alters the phosphorylation profile of cellular proteins, thereby reprogramming several signaling pathways.

Downstream signaling pathways affected by 1E7-03.

Experimental Workflow for Antiviral Activity Assessment

A general workflow for assessing the antiviral activity of 1E7-03 is depicted below.

General experimental workflow for antiviral testing.

Quantitative Data

The following tables summarize the quantitative data for 1E7-03's antiviral efficacy, cytotoxicity, and pharmacokinetic parameters.

Table 1: Antiviral Activity of 1E7-03

Virus	Cell Line	Assay Type	IC50 (µM)	Reference
HIV-1	CEM T-cells	Luciferase Assay	~5	[5]
HIV-1	-	-	0.9	[2]
HIV-1	-	-	2	[2]
Human Cytomegalovirus (HCMV)	-	Plaque Reduction	1.8 ± 0.12	[2]
Venezuelan Equine Encephalitis Virus (VEEV)	-	TC83-luc Assay	0.58	[2]

Table 2: Cytotoxicity of 1E7-03

Cell Line	Assay Type	CC50 (µM)	Reference
CEM T-cells	MTT Assay	~100	[5]
-	-	>15	[2]
-	-	>30	[2]

Table 3: Pharmacokinetic Parameters of 1E7-03 in Mice

Parameter	Value	Reference
Half-life	> 8 hours	[2][3]

Experimental Protocols

This section provides an overview of the key experimental protocols used to characterize 1E7-03.

Cell Culture and Virus Strains

• Cell Lines:

  • CEM T-cells: A human T-lymphoblastoid cell line susceptible to HIV-1 infection.

  • Vero cells: A kidney epithelial cell line from an African green monkey, commonly used for virological studies.

• Virus Strains:

  • HIV-1-LUC-G: A VSV-G pseudotyped HIV-1 virus expressing luciferase, used for single-round infection assays.[5]

  • rMP-12: A recombinant Rift Valley Fever Virus strain.

Antiviral Activity Assays

• Single-Round HIV-1 Infection Assay (Luciferase-Based):

  • Seed CEM T-cells in a 96-well plate.

  • Treat cells with serial dilutions of 1E7-03.

  • Infect cells with HIV-1-LUC-G.

  • After a specified incubation period (e.g., 24 hours), measure luciferase activity, which is proportional to the level of viral replication.[5]

• Plaque Reduction Assay (for HCMV):

  • Grow a confluent monolayer of susceptible cells in multi-well plates.

  • Infect the cells with a known amount of virus in the presence of varying concentrations of 1E7-03.

  • Overlay the cells with a semi-solid medium (e.g., containing agar or methylcellulose) to restrict virus spread to adjacent cells, leading to the formation of localized lesions (plaques).

  • After incubation, fix and stain the cells to visualize and count the plaques.

  • The IC50 is the concentration of 1E7-03 that reduces the number of plaques by 50% compared to an untreated control.[2]

Cytotoxicity Assays

• MTT Assay:

  • Seed cells in a 96-well plate and treat with various concentrations of 1E7-03.

  • After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or an acidic isopropanol solution).

  • Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm). The amount of formazan produced is proportional to the number of viable cells.[5]

• Trypan Blue Exclusion Assay:

  • Treat cells with 1E7-03.

  • After incubation, mix a small aliquot of the cell suspension with an equal volume of trypan blue dye.

  • Viable cells with intact cell membranes will exclude the dye, while non-viable cells will take it up and appear blue.

  • Count the number of viable (unstained) and non-viable (blue) cells using a hemocytometer or an automated cell counter.

Protein Binding Assays

• Surface Plasmon Resonance (SPR):

  • Immobilize recombinant PP1 protein on the surface of a sensor chip.

  • Flow different concentrations of 1E7-03 or its metabolites over the sensor surface.

  • The binding of the compound to PP1 causes a change in the refractive index at the sensor surface, which is detected as a change in the resonance signal.

  • This technique can be used to determine the equilibrium dissociation constant (KD), providing a measure of the binding affinity.[6]

In Vivo Studies in Humanized Mice

• Model: Immunodeficient mice (e.g., NSG mice) engrafted with human immune cells, creating a model that can be infected with HIV-1.[7]

• Procedure:

  • Establish HIV-1 infection in the humanized mice.

  • Administer 1E7-03 (e.g., via intraperitoneal injection) at various doses.

  • Monitor viral load in the plasma over time using quantitative PCR (qPCR) to assess the antiviral efficacy of the compound in vivo.[5]

Metabolic Stability

In vivo studies have shown that 1E7-03 has a half-life of over 8 hours in mice. However, it can be degraded into two major products, DP1 and DP3. While these degradation products can still bind to PP1, they exhibit reduced antiviral activity due to lower cell permeability.[4] The stability of 1E7-03 is enhanced in the presence of serum albumin.[4]

Conclusion

1E7-03 is a promising antiviral agent with a novel mechanism of action that targets a host factor, PP1, to inhibit HIV-1 transcription. Its efficacy against other viruses suggests a potential for broader applications. The data presented in this guide provide a solid foundation for further research and development of 1E7-03 and its analogs as therapeutic agents. Future work should focus on optimizing its metabolic stability and further elucidating its effects on various cellular pathways to fully realize its therapeutic potential.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1E7-03 in HIV-1 Transcription Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

1E7-03 is a small molecule inhibitor of Human Immunodeficiency Virus Type 1 (HIV-1) transcription.[1][2][3] It functions by targeting the host protein phosphatase-1 (PP1), a key cellular enzyme involved in various cellular processes, including the regulation of HIV-1 transcription.[1][3][4] The HIV-1 Tat protein recruits PP1 to the viral long terminal repeat (LTR) promoter, where it dephosphorylates the C-terminal domain of RNA polymerase II and the positive transcription elongation factor b (P-TEFb), leading to enhanced transcriptional elongation and viral gene expression.[1][3][4] 1E7-03 disrupts the interaction between Tat and PP1, thereby preventing these dephosphorylation events and inhibiting HIV-1 transcription.[2][3][5] These application notes provide detailed protocols for utilizing 1E7-03 in various HIV-1 transcription assays.

Mechanism of Action of 1E7-03

1E7-03 is a tetrahydroquinoline derivative that binds to a non-catalytic "RVxF" binding pocket on PP1.[2] This binding event allosterically inhibits the interaction of PP1 with the HIV-1 Tat protein.[2][3] By preventing the Tat-PP1 association, 1E7-03 effectively blocks the recruitment of PP1 to the HIV-1 promoter, leading to a significant reduction in viral transcription.[1][3] Furthermore, treatment with 1E7-03 has been shown to reprogram cellular signaling pathways, including PPARα/RXRα, TGF-β, and PKR pathways, primarily by altering the phosphorylation status of key proteins like Nucleophosmin (NPM1).[1][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for 1E7-03 in various HIV-1 transcription and replication assays.

Table 1: In Vitro Efficacy of 1E7-03

Parameter	Cell Line	Assay	Value	Reference
IC50	CEM-GFP	HIV-1 Transcription (Ad-Tat)	< 25 µM	[5]
IC50	CEM T cells	HIV-1 Replication	~5 µM	[1][2]
IC50	Not Specified	HIV-1 Transcription	0.9 µM	[2]
IC50	Not Specified	HIV-1 Transcription	2 µM	[2]
CC50	CEM T cells	Cytotoxicity	~100 µM	[1][2]

Table 2: In Vivo and Cellular Effects of 1E7-03

Parameter	Model System	Effect	Value	Reference
HIV-1 mRNA Reduction	HIV-1-infected humanized mice	Inhibition of HIV-1 mRNA production	~40-fold reduction	[1][2]
NPM1 Phosphorylation (Ser-125)	HIV-1-infected CEM T cells	Reduction in phosphorylation	>20-fold reduction	[1][6]
TGF-β2 Phosphorylation (Ser-46)	HIV-1-infected CEM T cells	Reduction in phosphorylation	>12-fold reduction	[1]
Plasma Half-life	Mice	Pharmacokinetics	> 8 hours	[3]

Experimental Protocols

Here are detailed protocols for key experiments involving 1E7-03 to assess its impact on HIV-1 transcription.

Protocol 1: HIV-1 Transcription Assay in CEM-GFP Reporter Cell Line

This protocol utilizes a CEM T-cell line stably transfected with a Green Fluorescent Protein (GFP) reporter gene under the control of the HIV-1 LTR promoter. Tat-dependent transcription of the HIV-1 LTR results in GFP expression, which can be quantified to measure transcriptional activity.

Materials:

• CEM-GFP cells

• Adenovirus expressing HIV-1 Tat (Ad-Tat)

• Complete RPMI-1640 medium (supplemented with 10% FBS, penicillin, and streptomycin)

• 1E7-03 (dissolved in DMSO to a stock concentration of 10 mM)

• 96-well cell culture plates

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Seeding: Seed CEM-GFP cells in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete RPMI-1640 medium.

• Transduction with Ad-Tat: Infect the CEM-GFP cells with Ad-Tat at a multiplicity of infection (MOI) optimized for robust GFP expression.

• Compound Treatment: Immediately after infection, add serial dilutions of 1E7-03 to the wells. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%. Include a vehicle control (DMSO only). A typical starting concentration for 1E7-03 is 25 µM, with subsequent 2-fold dilutions.[5]

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 48 hours.[5]

• Data Acquisition:

  • Flow Cytometry: Harvest the cells, wash with PBS, and analyze GFP expression using a flow cytometer. The percentage of GFP-positive cells and the mean fluorescence intensity can be used to quantify HIV-1 transcription.

  • Fluorescence Microscopy: Visualize GFP expression using a fluorescence microscope. This can provide a qualitative assessment of transcriptional inhibition.

• Data Analysis: Calculate the IC50 value of 1E7-03 by plotting the percentage of inhibition of GFP expression against the log concentration of the compound.

Protocol 2: Quantification of HIV-1 gag RNA by Real-Time qPCR

This protocol measures the levels of HIV-1 gag RNA, a late transcript, as a direct indicator of viral transcription.

Materials:

• HIV-1 infected cells (e.g., CEM T cells or primary CD4+ T cells)

• 1E7-03

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix

• Primers and probe for HIV-1 gag and a housekeeping gene (e.g., GAPDH or ACTB)

• Real-time PCR instrument

Procedure:

• Cell Infection and Treatment: Infect target cells with HIV-1. After infection, treat the cells with various concentrations of 1E7-03 or a vehicle control (DMSO).

• Incubation: Incubate the cells for a predetermined period (e.g., 24-48 hours) to allow for viral transcription.

• RNA Extraction: Harvest the cells and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating viral DNA.

• Reverse Transcription: Synthesize cDNA from the RNA template using a reverse transcription kit.

• Real-Time qPCR:

  • Set up the qPCR reaction with a qPCR master mix, primers, and probe for HIV-1 gag, and the synthesized cDNA.

  • In a separate reaction, amplify a housekeeping gene to normalize the data.

  • Use the following cycling conditions as a starting point, and optimize as necessary:

    • Initial denaturation: 95°C for 10 minutes

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds

      • Annealing/Extension: 60°C for 1 minute

• Data Analysis:

  • Determine the cycle threshold (Ct) values for both gag and the housekeeping gene.

  • Calculate the relative expression of gag RNA using the ΔΔCt method.

  • Plot the fold change in gag expression against the concentration of 1E7-03 to determine the inhibitory effect.

Protocol 3: Tat-PP1 Interaction Assay (Co-Immunoprecipitation)

This protocol assesses the ability of 1E7-03 to disrupt the interaction between HIV-1 Tat and cellular PP1.

Materials:

• HEK293T cells

• Expression vectors for FLAG-tagged Tat and EGFP-tagged PP1α

• Transfection reagent

• 1E7-03

• Lysis buffer (e.g., RIPA buffer)

• Anti-FLAG antibody conjugated to agarose beads

• Antibodies for Western blotting: anti-FLAG, anti-GFP, anti-PP1α

• SDS-PAGE and Western blotting equipment

Procedure:

• Transfection: Co-transfect HEK293T cells with expression vectors for FLAG-Tat and EGFP-PP1α.

• Compound Treatment: 24 hours post-transfection, treat the cells with 1E7-03 or a vehicle control (DMSO) for a specified duration (e.g., 24 hours). A concentration of 10 µM has been shown to be effective.

• Cell Lysis: Wash the cells with cold PBS and lyse them in lysis buffer containing protease inhibitors.

• Immunoprecipitation:

  • Incubate the cell lysates with anti-FLAG agarose beads to pull down FLAG-Tat and any interacting proteins.

  • Wash the beads several times with lysis buffer to remove non-specific binding.

• Elution and Western Blotting:

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with anti-FLAG, anti-GFP, or anti-PP1α antibodies to detect Tat and co-immunoprecipitated PP1.

• Data Analysis: Compare the amount of PP1 co-immunoprecipitated with Tat in the presence and absence of 1E7-03 to determine if the compound disrupts their interaction.

Visualizations

Signaling Pathway of 1E7-03 in HIV-1 Transcription

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Action of protein phosphatase-1 on Tat-dependent HIV-1 transcription and its related inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating PP1 Signaling Pathways with 1E7-03: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Phosphatase 1 (PP1) is a crucial serine/threonine phosphatase involved in a myriad of cellular processes, including cell cycle progression, metabolism, and apoptosis.[1] Its diverse functions are dictated by its interaction with a host of regulatory proteins, many of which bind to a conserved RVxF motif on the PP1 catalytic subunit.[2] The small molecule 1E7-03 is a potent and specific tool for investigating PP1 signaling pathways. It functions by binding to the non-catalytic RVxF-accommodating site of PP1, thereby acting as a protein-protein interaction inhibitor.[3][4] This unique mechanism of action, which does not directly inhibit the catalytic activity of PP1, allows for the targeted investigation of specific PP1 holoenzymes and their downstream signaling cascades.[2]

This document provides detailed application notes and protocols for utilizing 1E7-03 to probe PP1 signaling, with a particular focus on its well-characterized role in the inhibition of HIV-1 transcription.

Mechanism of Action

1E7-03 is a tetrahydroquinoline derivative that was developed through iterative optimization of a lead compound, 1H4.[5][6] It functionally mimics the PP1-binding RVxF peptide, allowing it to competitively disrupt the interaction of PP1 with its regulatory partners.[3][5] A primary and well-studied example of this is the disruption of the interaction between PP1 and the HIV-1 Tat protein.[5][6] Tat recruits PP1 to dephosphorylate and activate CDK9, a key step in HIV-1 transcription.[6] By preventing this interaction, 1E7-03 inhibits HIV-1 gene expression.[5]

Beyond HIV-1, studies have shown that 1E7-03 can reprogram cellular phosphorylation profiles, affecting pathways such as PPARα/RXRα, TGF-β, and the PKR pathway.[7][8][9] This suggests a broader utility for 1E7-03 in dissecting the roles of PP1 in various cellular contexts.

Quantitative Data Summary

The following tables summarize the key quantitative data for 1E7-03 from various studies.

Parameter	Value	Cell Line/System	Reference
HIV-1 Inhibition IC50	~0.9 µM	-	[3]
~5 µM	CEM T cells	[3][7]
Cytotoxicity (CC50)	~100 µM	CEM T cells	[7]
>15 µM	-	[3]
Binding Affinity (Kd) to PP1	Not explicitly stated, but direct binding confirmed	Recombinant PP1	[2][10]
Plasma Half-life (in mice)	>8 hours	Mice	[5][6]

Table 1: Pharmacological and Biochemical Properties of 1E7-03.

Pathway/Protein	Effect of 1E7-03	Fold Change	p-value	Reference
NPM1 (Ser-125) Phosphorylation	Decreased	>20-fold	1.37 x 10⁻⁹	[7][9]
TGF-β2 (Ser-46) Phosphorylation	Decreased	>12-fold	1.37 x 10⁻³	[7][9]
HIV-1 mRNA production (in vivo)	Decreased	~40-fold	-	[3]

Table 2: Effects of 1E7-03 on Cellular Signaling Pathways.

Experimental Protocols

Protocol 1: In Vitro PP1 Binding Assay (Surface Plasmon Resonance)

This protocol describes the use of Surface Plasmon Resonance (SPR) to confirm the direct binding of 1E7-03 to PP1.

Materials:

• Recombinant purified PP1 protein[2]

• 1E7-03 compound

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Appropriate running buffer

Method:

• Immobilize the recombinant PP1 protein onto the surface of the sensor chip according to the manufacturer's instructions.[2]

• Prepare a series of dilutions of 1E7-03 in the running buffer.

• Inject the different concentrations of 1E7-03 over the chip surface.[2]

• Measure the direct binding of the compound to PP1 in real-time.[2] The change in resonance units indicates binding.

• Calculate the binding affinities based on a suitable binding model (e.g., 1:1 binding).[2]

Protocol 2: HIV-1 Transcription Inhibition Assay in Cell Culture

This protocol details how to assess the inhibitory effect of 1E7-03 on Tat-dependent HIV-1 transcription.

Materials:

• CEM-GFP T-cell line (contains an integrated GFP reporter under the control of the HIV-1 promoter)

• Adenovirus expressing the HIV-1 Tat protein (Ad-Tat)

• 1E7-03 compound

• Cell culture medium and supplements

• Flow cytometer or fluorescence microscope

Method:

• Seed CEM-GFP cells at an appropriate density in a multi-well plate.

• Infect the cells with Ad-Tat to induce GFP expression.

• Treat the infected cells with a range of concentrations of 1E7-03. Include a vehicle control (e.g., DMSO).

• Incubate the cells for 48 hours.[6]

• Analyze GFP expression using a flow cytometer or fluorescence microscope to determine the inhibition of HIV-1 transcription.

• Calculate the IC50 value, which is the concentration of 1E7-03 that causes a 50% reduction in GFP expression.[6]

Protocol 3: Western Blot Analysis of Protein Phosphorylation

This protocol is for examining the effect of 1E7-03 on the phosphorylation status of specific proteins, such as NPM1.

Materials:

• CEM T cells or other suitable cell line

• 1E7-03 compound

• Cell lysis buffer supplemented with protease and phosphatase inhibitors

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 3% BSA in TBST)

• Primary antibodies (total and phospho-specific for the protein of interest, e.g., NPM1 and phospho-NPM1 Ser-125)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate[11]

Method:

• Treat cells with 1E7-03 (e.g., 10 µM) or vehicle for the desired time (e.g., 24 hours).[7]

• Lyse the cells in lysis buffer.[7]

• Determine the protein concentration of the lysates.

• Separate equal amounts of total protein by SDS-PAGE and transfer to a PVDF membrane.[11]

• Block the membrane with blocking buffer for 1 hour at room temperature.[11]

• Incubate the membrane with the primary antibody overnight at 4°C.[11]

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

• Detect the signal using a chemiluminescent substrate and an imaging system.[11]

• Quantify the band intensities to determine the change in protein phosphorylation.

Visualizations

Caption: HIV-1 Tat, PP1, and CDK9 signaling pathway and its inhibition by 1E7-03.

References

• 1. scbt.com [scbt.com]
• 2. oncotarget.com [oncotarget.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. bio-rad.com [bio-rad.com]

Application Notes and Protocols for 1E7-03 in Viral Latency Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Viral latency, a state where a virus lies dormant within a host cell, presents a significant challenge to the complete eradication of persistent viral infections, most notably Human Immunodeficiency Virus-1 (HIV-1).[1][2] The reactivation of these latent reservoirs can lead to viral rebound and disease progression.[3] The HIV-1 trans-activator of transcription (Tat) protein is a key regulator of viral gene expression and its activity is crucial for the switch from latency to active replication.[1][4] 1E7-03 is a novel small molecule inhibitor of HIV-1 transcription that offers a promising tool for studying the molecular mechanisms governing viral latency.[5] This document provides detailed application notes and protocols for the use of 1E7-03 in viral latency research.

Mechanism of Action

1E7-03 is a cell-permeable small molecule that functions by targeting a host cellular protein, Protein Phosphatase 1 (PP1), rather than a viral component.[6] Specifically, 1E7-03 binds to a non-catalytic site on PP1 known as the RVxF-accommodating cavity.[5][7] This binding event allosterically inhibits the interaction between PP1 and the HIV-1 Tat protein.[4][6] The Tat protein normally recruits PP1 to dephosphorylate and activate CDK9, a subunit of the positive transcription elongation factor b (P-TEFb), which is essential for robust HIV-1 transcription.[4] By disrupting the Tat-PP1 interaction, 1E7-03 prevents the activation of P-TEFb, leading to the suppression of HIV-1 gene transcription and, consequently, the inhibition of viral replication.[4][6]

Recent studies have further elucidated the downstream effects of 1E7-03, revealing its ability to reprogram cellular signaling pathways, including the PPARα/RXRα, TGF-β, and PKR pathways.[5][8] A key discovery is that 1E7-03 significantly reduces the phosphorylation of Nucleophosmin (NPM1) at the Serine-125 residue.[5][8] Phosphorylated NPM1 enhances the interaction with Tat and promotes Tat-induced HIV-1 transcription.[5] Therefore, by promoting the dephosphorylation of NPM1, 1E7-03 adds another layer to its inhibitory effect on viral transcription.[5]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for 1E7-03, providing a reference for its potency and activity in various experimental settings.

Table 1: In Vitro Efficacy and Cytotoxicity of 1E7-03

Parameter	Cell Line	Virus	Value	Reference
IC₅₀	CEM T cells	HIV-1	~5 µM	[5]
CC₅₀	CEM T cells	-	~100 µM	[5]

Table 2: In Vivo Efficacy of 1E7-03

Parameter	Animal Model	Effect	Reference
HIV-1 mRNA reduction	Humanized mice	~40-fold reduction	[5][7]
Plasma half-life	Mice	> 8 hours	[6]

Table 3: Effect of 1E7-03 on Cellular Phosphorylation

Protein	Phosphorylation Site	Change	p-value	Reference
Nucleophosmin (NPM1)	Ser-125	>20-fold decrease	1.37 x 10⁻⁹	[3][5][8]
Transforming growth factor-beta 2 (TGF-β2)	Ser-46	>12-fold decrease	1.37 x 10⁻³	[3][5][8]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanism of action and experimental applications of 1E7-03, the following diagrams are provided in Graphviz DOT language.

Caption: Mechanism of 1E7-03 in inhibiting HIV-1 transcription.

Caption: Workflow for assessing 1E7-03's effect on viral reactivation.

Experimental Protocols

The following are detailed protocols for key experiments to study the effect of 1E7-03 on viral latency.

Protocol 1: In Vitro HIV-1 Reactivation Assay

This protocol is designed to assess the ability of 1E7-03 to suppress the reactivation of latent HIV-1 in a cell culture model.

Materials:

• Latently infected T-cell line (e.g., J-Lat clones, ACH-2, or U1)

• Complete RPMI-1640 medium (supplemented with 10% FBS, 1% penicillin-streptomycin)

• 1E7-03 (resuspended in DMSO to a stock concentration of 10 mM)

• Reactivation agent (e.g., TNF-α, PMA, or SAHA)

• 96-well cell culture plates

• Reagents for quantifying viral reactivation (e.g., qRT-PCR primers/probes for HIV-1 LTR, luciferase assay substrate, p24 ELISA kit)

Procedure:

• Cell Seeding: Seed the latently infected cells in a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of complete RPMI-1640 medium.

• Compound Treatment: Prepare serial dilutions of 1E7-03 in complete medium. Add the desired concentrations of 1E7-03 to the wells. Include a DMSO vehicle control.

• Reactivation: Add the reactivation agent at a pre-determined optimal concentration to induce viral transcription.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 24-48 hours.

• Quantification of Viral Reactivation:

  • qRT-PCR: Harvest the cells, extract total RNA, and perform qRT-PCR to quantify the levels of HIV-1 mRNA.

  • Luciferase Assay: If using a reporter cell line (e.g., J-Lat), lyse the cells and measure luciferase activity according to the manufacturer's protocol.

  • p24 ELISA: Collect the culture supernatant and measure the concentration of the HIV-1 p24 capsid protein using a commercial ELISA kit.

Protocol 2: Western Blot for NPM1 Phosphorylation

This protocol details the procedure to investigate the effect of 1E7-03 on the phosphorylation status of NPM1.

Materials:

• CEM T-cells

• Complete RPMI-1640 medium

• 1E7-03 (10 mM stock in DMSO)

• VSV-G pseudotyped HIV-1

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-NPM1 (Ser-125) and anti-total NPM1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Protein electrophoresis and transfer apparatus

Procedure:

• Cell Culture and Treatment: Culture CEM T-cells and infect with VSV-G pseudotyped HIV-1. Treat the infected cells with 1E7-03 (e.g., 10 µM) or DMSO for 24 hours.[5]

• Cell Lysis: Harvest the cells and lyse them in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-NPM1 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an anti-total NPM1 antibody to normalize for protein loading.

Protocol 3: NanoBiT Assay for Protein-Protein Interaction

This protocol describes the use of a NanoBiT assay to study the interaction between NPM1 and HIV-1 Tat and the inhibitory effect of 1E7-03.[5]

Materials:

• 293T cells

• Opti-MEM

• Lipofectamine 3000

• Plasmids encoding NPM1 and Tat fused to the Large BiT (LgBiT) and Small BiT (SmBiT) subunits of the NanoLuc luciferase, respectively.

• 96-well white, clear-bottom culture plates

• 1E7-03

• Nano-Glo Live Cell Substrate

Procedure:

• Cell Transfection: Co-transfect 293T cells with the NPM1-LgBiT and Tat-SmBiT constructs in a 96-well plate.

• Compound Treatment: 24 hours post-transfection, treat the cells with serial dilutions of 1E7-03 for the desired duration.

• Luminescence Measurement: Add the Nano-Glo Live Cell Substrate to the wells and measure the luminescence using a plate reader. A decrease in luminescence indicates a disruption of the NPM1-Tat interaction.

Conclusion

1E7-03 represents a valuable pharmacological tool for investigating the intricate mechanisms of HIV-1 latency. Its well-characterized mechanism of action, targeting the host PP1-Tat interaction and modulating cellular phosphorylation events, provides a unique avenue for dissecting the signaling pathways that control viral transcription. The protocols and data presented here offer a comprehensive guide for researchers to effectively utilize 1E7-03 in their studies to advance our understanding of viral latency and to explore novel therapeutic strategies for the eradication of persistent viral infections.

References

• 1. Frontiers | HIV-1 Tat and Viral Latency: What We Can Learn from Naturally Occurring Sequence Variations [frontiersin.org]
• 2. Epigenetics and Genetics of Viral Latency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural Optimization of 2,3-Dihydro-1H-cyclopenta[b]quinolines Targeting the Noncatalytic RVxF Site of Protein Phosphatase 1 for HIV-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Use of 1E7-03

For Researchers, Scientists, and Drug Development Professionals

Introduction

1E7-03 is a novel small molecule inhibitor that targets the host protein phosphatase-1 (PP1), a critical cellular enzyme involved in various signaling pathways. By binding to a non-catalytic site on PP1, 1E7-03 allosterically modulates its function, leading to downstream effects on various cellular processes.[1][2] Notably, 1E7-03 has demonstrated significant therapeutic potential in preclinical animal models, particularly in the context of HIV-1 infection, by disrupting the interaction between PP1 and the HIV-1 Tat protein, thereby inhibiting viral transcription.[1][3] This document provides detailed application notes and protocols for the in vivo use of 1E7-03 in animal models, based on currently available research.

Mechanism of Action

1E7-03 functions by binding to the RVxF-accommodating site of PP1, a non-catalytic pocket crucial for the interaction of PP1 with many of its regulatory and substrate proteins.[2][4][5] In the context of HIV-1, the viral Tat protein binds to PP1 to facilitate the dephosphorylation of CDK9, a key step in activating HIV-1 transcription. 1E7-03 competitively inhibits the Tat-PP1 interaction, thus preventing CDK9 dephosphorylation and suppressing viral gene expression.[1][3] Beyond its anti-HIV-1 activity, 1E7-03 has been shown to reprogram several cellular signaling pathways, including the PPARα/RXRα, TGF-β, and PKR pathways.[4][5][6] A key downstream effect is the significant reduction in the phosphorylation of nucleophosmin (NPM1) at the Ser-125 residue.[4][5][6]

Signaling Pathways Affected by 1E7-03

The following diagrams illustrate the key signaling pathways modulated by 1E7-03.

Caption: Mechanism of 1E7-03 in HIV-1 Transcription Inhibition.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol for dissolving and storing 1E7-03 for experiments

Application Notes and Protocols for 1E7-03

Topic: Protocol for Dissolving and Storing 1E7-03 for Experiments Audience: Researchers, scientists, and drug development professionals.

Introduction

1E7-03 is a small molecule inhibitor belonging to the tetrahydroquinoline class of compounds.[1][2] It functions by targeting the host protein phosphatase-1 (PP1), specifically binding to its non-catalytic RVxF-accommodating site.[3][4] This binding competitively inhibits the interaction between PP1 and the HIV-1 Tat protein, a crucial step for the activation of HIV-1 transcription.[1][3] By disrupting this protein-protein interaction, 1E7-03 effectively suppresses viral gene expression and replication.[1][2] These application notes provide a detailed protocol for the proper dissolution, storage, and handling of 1E7-03 to ensure its stability and efficacy in experimental settings.

Mechanism of Action: Signaling Pathway

1E7-03 inhibits HIV-1 transcription by targeting the host protein PP1. The HIV-1 Tat protein recruits PP1 to dephosphorylate and activate cyclin-dependent kinase 9 (CDK9), a component of the Positive Transcription Elongation Factor b (P-TEFb). Activated CDK9 then phosphorylates the C-terminal domain of RNA Polymerase II, promoting transcriptional elongation of the viral genome. 1E7-03 binds to a non-catalytic site on PP1, blocking the Tat-PP1 interaction and thus preventing the downstream activation of HIV-1 transcription.[1]

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structural Optimization of 2,3-Dihydro-1H-cyclopenta[b]quinolines Targeting the Noncatalytic RVxF Site of Protein Phosphatase 1 for HIV-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1E7-03 in Combination with other Antiretroviral Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

1E7-03 is an investigational small molecule that inhibits HIV-1 transcription by targeting a host cellular protein, protein phosphatase-1 (PP1).[1][2] By disrupting the interaction between PP1 and the HIV-1 Tat protein, 1E7-03 prevents the dephosphorylation of CDK9, a key step in activating viral gene transcription.[1] This novel mechanism of action, targeting a host factor rather than a viral enzyme, presents a high genetic barrier to the development of resistance.[3] While preclinical studies have characterized the antiviral activity of 1E7-03 as a standalone agent, data on its efficacy in combination with other classes of antiretroviral (ARV) drugs is not yet available in published literature.

These application notes provide the known quantitative data for 1E7-03 monotherapy and present a generalized protocol for evaluating its potential synergistic, additive, or antagonistic effects when combined with other ARVs.

Mechanism of Action of 1E7-03

The HIV-1 Tat protein is essential for robust viral gene transcription. It recruits the host's positive transcription elongation factor b (P-TEFb), which contains CDK9/cyclin T1, to the viral long terminal repeat (LTR). Tat also binds to PP1 and translocates it to the nucleus, where PP1 dephosphorylates CDK9, leading to the activation of HIV-1 transcription. 1E7-03 is a low molecular weight compound that functionally mimics the PP1-binding RVxF peptide, thereby disrupting the Tat-PP1 interaction.[1] This prevents the nuclear shuttling of PP1 by Tat and inhibits HIV-1 transcription.[1]

Mechanism of 1E7-03 Action

Quantitative Data for 1E7-03 Monotherapy

The following table summarizes the reported in vitro efficacy and cytotoxicity of 1E7-03 as a single agent. To date, no quantitative data for 1E7-03 in combination with other antiretrovirals has been published.

Parameter	Cell Line	Value	Reference
IC50	CEM T cells	~5 µM	[4]
Cultured and primary cells	low micromole	[3]
CC50	CEM T cells	~100 µM	[4]

Experimental Protocols

Protocol 1: In Vitro Antiviral Combination Assay using the Checkerboard Method

This protocol describes a generalized method to evaluate the in vitro antiviral activity of 1E7-03 in combination with other ARVs (e.g., NRTIs, NNRTIs, PIs, INSTIs) against HIV-1 in a susceptible cell line.

Objective: To determine if the combination of 1E7-03 and another ARV results in synergistic, additive, or antagonistic inhibition of HIV-1 replication.

Materials:

• HIV-1 susceptible cell line (e.g., TZM-bl, CEM-GXR)

• Complete cell culture medium

• HIV-1 laboratory strain (e.g., NL4-3, BaL)

• 1E7-03 stock solution (in DMSO)

• Antiretroviral drug stock solution (e.g., Zidovudine, Efavirenz, Darunavir, Raltegravir)

• 96-well flat-bottom cell culture plates

• Reagents for quantifying viral replication (e.g., Luciferase assay substrate, p24 ELISA kit)

• Plate reader (luminometer or spectrophotometer)

Procedure:

• Cell Plating: Seed the 96-well plates with the appropriate cell line at a density that will be sub-confluent at the end of the assay. Incubate overnight.

• Drug Dilution Matrix (Checkerboard):

  • Prepare serial dilutions of 1E7-03 and the combination ARV in cell culture medium.

  • Dispense the diluted drugs into the 96-well plate according to a checkerboard format. This involves adding increasing concentrations of 1E7-03 along the rows and increasing concentrations of the other ARV along the columns.

  • Include wells with each drug alone and wells with no drugs (virus control).

• Viral Infection: Add a pre-titered amount of HIV-1 to each well. The amount of virus should be sufficient to produce a robust signal in the virus control wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a CO2 incubator.

• Quantification of Viral Replication:

  • Based on the cell line and reporter system, measure the extent of viral replication. For TZM-bl cells, this is typically done by measuring luciferase activity. For other cell lines, viral replication can be quantified by measuring p24 antigen in the supernatant using an ELISA.

• Data Analysis:

  • Calculate the percentage of viral inhibition for each drug concentration and combination compared to the virus control.

  • Analyze the data using a synergy model, such as the MacSynergy II program or by calculating the Combination Index (CI) using the Chou-Talalay method.[5]

Workflow for a Checkerboard Combination Assay

Protocol 2: Calculation and Interpretation of the Combination Index (CI)

The Combination Index (CI) is a quantitative measure of the interaction between two drugs. It is calculated based on the dose-effect curves of the individual drugs and their combination.

Calculation:

The most common method for calculating the CI is based on the Chou-Talalay method, which uses the following equation for two drugs:

CI = (D)1 / (Dx)1 + (D)2 / (Dx)2

Where:

• (D)1 and (D)2 are the concentrations of drug 1 (e.g., 1E7-03) and drug 2 (e.g., another ARV) in combination that inhibit x% of viral replication.

• (Dx)1 and (Dx)2 are the concentrations of the individual drugs required to inhibit x% of viral replication.

Software such as CompuSyn can be used to calculate CI values from experimental data.[6]

Interpretation:

The nature of the drug interaction is determined by the CI value:

• CI < 1: Synergism (the effect of the combination is greater than the sum of the effects of the individual drugs).

• CI = 1: Additive effect (the effect of the combination is equal to the sum of the effects of the individual drugs).

• CI > 1: Antagonism (the effect of the combination is less than the sum of the effects of the individual drugs).

Interpretation of Combination Index Values

Discussion and Future Directions

The unique mechanism of 1E7-03, targeting a host factor involved in HIV-1 transcription, makes it a promising candidate for combination therapy. By inhibiting a step in the viral life cycle that is distinct from those targeted by currently approved ARVs, 1E7-03 has the potential for synergistic interactions and a reduced likelihood of cross-resistance. The protocols outlined above provide a framework for systematically evaluating the potential of 1E7-03 in combination with existing antiretroviral agents. Such studies are a critical next step in the clinical development of this novel HIV-1 inhibitor. Further research should focus on performing these combination studies with representatives from all major ARV classes to fully characterize the interaction profile of 1E7-03.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein Phosphatase-1 –targeted Small Molecules, Iron Chelators and Curcumin Analogs as HIV-1 Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modeling combinations of antiretroviral agents in vitro with integration of pharmacokinetics: guidance in regimen choice for clinical trial evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting 1E7-03 degradation in cell culture media

Welcome to the technical support center for the small molecule 1E7-03. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of 1E7-03 in cell culture media and to troubleshoot potential issues related to its stability and degradation.

Frequently Asked Questions (FAQs)

Q1: What is 1E7-03 and what is its mechanism of action?

A1: 1E7-03 is a small molecule inhibitor of HIV-1 transcription.[1][2] It functions by targeting the host protein phosphatase-1 (PP1), a cellular enzyme.[1][3] Specifically, 1E7-03 binds to a non-catalytic site on PP1, preventing the interaction between PP1 and the HIV-1 Tat protein.[1][3] This disruption is critical because the Tat-PP1 interaction is essential for activating HIV-1 transcription.[4][5] By blocking this interaction, 1E7-03 effectively suppresses viral gene expression.

Q2: I am observing a loss of 1E7-03 activity in my cell culture experiments. What could be the cause?

A2: The most likely cause for a loss of 1E7-03 activity is its degradation in the cell culture medium. A critical factor for the stability of 1E7-03 is the presence of serum. In serum-free media, 1E7-03 undergoes significant degradation.

Q3: How can I prevent the degradation of 1E7-03 in my cell culture experiments?

A3: To prevent degradation, it is highly recommended to use cell culture medium supplemented with fetal bovine serum (FBS) or other equivalent sera. Studies have shown that 1E7-03 remains stable in complete media containing 10% FBS for at least 48 hours at 37°C.

Q4: What are the major degradation products of 1E7-03?

A4: The major degradation products of 1E7-03 in serum-free media have been identified as DP1 and DP3. The degradation is thought to occur through the hydrolysis of an amide bond in the 1E7-03 molecule.

Q5: Are the degradation products of 1E7-03 biologically active?

A5: While the degradation products DP1 and DP3 can still bind to PP1, their anti-viral activity is significantly reduced. This is primarily due to their inefficient cell permeability.

Q6: Besides its primary mechanism, does 1E7-03 affect other cellular pathways?

A6: Yes, studies have shown that 1E7-03 can modulate other cellular signaling pathways. It has been observed to upregulate the PPARα/RXRα pathway and downregulate the TGF-β signaling pathway.[1][2] These effects may contribute to its overall biological activity.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered when working with 1E7-03 in cell culture.

dot

Caption: Troubleshooting workflow for loss of 1E7-03 activity.

Data Presentation

Table 1: Stability of 1E7-03 Under Various Conditions

Condition	1E7-03 Remaining (%)	Major Degradation Product(s)	Reference
Complete Media (with 10% FBS), 24h, 37°C	~100%	Not significant
Serum-Free Media, 24h, 37°C	~7%	DP3 (91.98%)
PBS with 10% BSA, 24h, 37°C	Stable	Not significant
PBS without BSA, 24h, 37°C	Significant degradation	Not specified
Mouse Plasma, 4h, 37°C	~15%	DP1
Human Plasma, 24h, 37°C	Stable	Not significant
pH 4 Buffer, 48h, 37°C	Degradation observed	Multiple DPs
pH 7 Buffer, 48h, 37°C	Degradation observed	Multiple DPs
pH 10 Buffer, 48h, 37°C	Degradation observed	Multiple DPs

Experimental Protocols

Protocol 1: Assessment of 1E7-03 Stability in Cell Culture Media

This protocol outlines the steps to determine the stability of 1E7-03 in a specific cell culture medium over time.

dot

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of HIV-1 transcription by protein phosphatase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Action of protein phosphatase-1 on Tat-dependent HIV-1 transcription and its related inhibitors] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 1E7-03 Dosage for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the HIV-1 transcription inhibitor 1E7-03 in in vivo models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of 1E7-03?

A1: 1E7-03 is a small molecule inhibitor that targets the host protein phosphatase-1 (PP1). It binds to a non-catalytic site on PP1 known as the RVxF-accommodating site. This binding allosterically inhibits the interaction between PP1 and the HIV-1 Tat protein. The Tat-PP1 interaction is crucial for HIV-1 transcription; therefore, by disrupting this interaction, 1E7-03 effectively inhibits viral gene expression.[1][2]

Q2: What is a recommended starting dose for in vivo studies in mice?

A2: Based on published studies, intraperitoneal (i.p.) injection is the recommended route of administration for 1E7-03 in mice. Doses of 3 mg/kg and 30 mg/kg have been used effectively.[3] A single dose of 3 mg/kg has been shown to significantly reduce plasma HIV TAR RNA and TAR-gag RNA levels by over 40-fold in humanized mice.[3]

Q3: What vehicle should be used for in vivo administration of 1E7-03?

A3: A vehicle of 80% dimethyl sulfoxide (DMSO) in a sterile carrier such as saline or PBS has been used for intraperitoneal injections of 1E7-03 in mice.[2] It is crucial to ensure the final solution is clear and free of precipitation before injection. Due to the high concentration of DMSO, it is recommended to prepare the solution fresh and consider potential adverse effects associated with the vehicle.

Q4: What are the known pharmacokinetic properties of 1E7-03 in mice?

A4: Pharmacokinetic data for a single 30 mg/kg intraperitoneal dose of 1E7-03 in mice is available. The key parameters are summarized in the table below. It is important to note that 1E7-03 has a relatively short half-life in mice due to metabolic instability.[3]

Q5: Is 1E7-03 cytotoxic?

A5: 1E7-03 has been shown to have low cytotoxicity in vitro. In CEM T cells, the 50% cytotoxic concentration (CC50) was approximately 100 µM.[4][5] Another study reported no cytotoxicity at concentrations below 30 µM.[5] In vivo studies with high doses administered to mice did not show toxic effects.[5]

Troubleshooting Guides

Problem 1: Reduced or inconsistent efficacy of 1E7-03 in my mouse model.

• Possible Cause 1: Metabolic Instability. 1E7-03 is known to be unstable in rodent plasma, degrading into two major products, DP1 and DP3.[3][4] While these degradation products can still bind to PP1, their anti-viral activity is significantly reduced due to poor cell permeability.[3] This rapid degradation can lead to lower than expected exposure and reduced efficacy.

  • Solution: Consider more frequent dosing or continuous delivery methods to maintain therapeutic concentrations. It is also noteworthy that 1E7-03 is stable in human, primate, and ferret plasma, suggesting this instability may be specific to rodents.[3]

• Possible Cause 2: Issues with Drug Formulation and Administration. The use of 80% DMSO as a vehicle can be challenging. If the compound precipitates out of solution upon administration into the aqueous environment of the peritoneal cavity, its bioavailability will be drastically reduced.

  • Solution: Ensure the 1E7-03 is fully dissolved in the vehicle before injection. Administer the injection slowly to allow for gradual mixing with peritoneal fluid. Visually inspect the solution for any signs of precipitation.

Problem 2: I am observing unexpected off-target effects in my in vivo study.

• Possible Cause 1: Modulation of other signaling pathways. While 1E7-03 was designed to target the Tat-PP1 interaction, it has been shown to affect other cellular signaling pathways. Studies have reported that 1E7-03 can upregulate the PPARα/RXRα and PKR pathways, and downregulate the TGF-β pathway.[6][7][8]

  • Solution: It is important to be aware of these potential off-target effects and to include appropriate controls in your experiments. For example, monitoring the phosphorylation status of key proteins in these pathways, such as NPM1 (PPARα/RXRα pathway) and TGF-β2 (TGF-β pathway), can help to assess the impact of 1E7-03 on these pathways in your specific model.[6][7][8]

• Possible Cause 2: Vehicle-related effects. High concentrations of DMSO can have biological effects and may cause local irritation or inflammation at the injection site.

  • Solution: Always include a vehicle-only control group in your study to distinguish the effects of 1E7-03 from those of the DMSO vehicle.

Data Presentation

Table 1: In Vitro Activity and Cytotoxicity of 1E7-03

Parameter	Cell Line	Value	Reference
IC50	CEM T cells	~5 µM	[4][5]
HIV-1 infected cells	0.9 µM, 2 µM	[5]
EC50	VEEV TC83-luc assay	0.58 µM	[4][5]
CC50	CEM T cells	~100 µM	[4][5]
(No cytotoxicity observed)	< 30 µM	[5]

Table 2: Pharmacokinetic Parameters of 1E7-03 in Mice (30 mg/kg, i.p.)

Parameter	Value	Unit	Reference
Tmax	0.5	hr	[3]
Cmax	3.43	µM	[3]
t1/2	3.39	hr	[3]
AUClast	12.22	µM·hr	[3]

Experimental Protocols

Protocol for Intraperitoneal (i.p.) Injection of 1E7-03 in Mice

Materials:

• 1E7-03 powder

• Sterile DMSO

• Sterile saline or PBS

• Sterile microcentrifuge tubes

• Vortex mixer

• Insulin syringes with 28-30 gauge needles

Procedure:

• Preparation of 1E7-03 Stock Solution:

  • Prepare a stock solution of 1E7-03 in 100% DMSO. For example, to achieve a final dosing volume of 100 µL for a 30 mg/kg dose in a 25g mouse (0.75 mg dose), you can prepare a stock solution of 9.375 mg/mL in DMSO.

• Preparation of Dosing Solution (80% DMSO):

  • On the day of injection, dilute the 1E7-03 stock solution with sterile saline or PBS to achieve a final DMSO concentration of 80%. For example, mix 80 µL of the 1E7-03 stock solution with 20 µL of sterile saline.

  • Vortex the solution thoroughly to ensure it is homogenous and free of any precipitate. Prepare this solution fresh for each set of injections.

• Animal Restraint and Injection:

  • Properly restrain the mouse to expose the abdomen.

  • The injection site is typically the lower right or left quadrant of the abdomen to avoid the cecum, bladder, and other vital organs.

  • Insert the needle at a 10-20 degree angle.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ.

  • Slowly inject the dosing solution into the peritoneal cavity.

  • Carefully withdraw the needle and return the mouse to its cage.

• Post-injection Monitoring:

  • Monitor the animal for any signs of distress, including irritation at the injection site.

Mandatory Visualizations

Caption: Mechanism of 1E7-03 action on HIV-1 transcription.

Caption: General experimental workflow for in vivo studies with 1E7-03.

Caption: Signaling pathways modulated by 1E7-03.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Addressing Off-Target Effects of 1E7-03 in Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the off-target effects of 1E7-03, a small molecule inhibitor of HIV-1 transcription that targets the host protein phosphatase-1 (PP1).

Frequently Asked Questions (FAQs)

What is the mechanism of action of 1E7-03 and what are its known off-target effects?

1E7-03 is a low molecular weight compound that functions by binding to the non-catalytic RVxF-accommodating site of protein phosphatase-1 (PP1). This action disrupts the interaction between PP1 and the HIV-1 Tat protein, which is crucial for HIV-1 transcription. By preventing this interaction, 1E7-03 inhibits the dephosphorylation of cyclin-dependent kinase 9 (CDK9) and subsequently halts HIV-1 gene transcription.[1][2][3][4]

While effective in its on-target activity, studies have revealed that 1E7-03 can induce significant off-target effects. Comprehensive proteomic and phosphoproteomic analyses have shown that 1E7-03 reprograms the phosphorylation profile of cellular proteins involved in several key signaling pathways. The most prominently affected pathways are:

• PPARα/RXRα pathway: Notably, 1E7-03 causes a greater than 20-fold reduction in the phosphorylation of Nucleophosmin (NPM1) at the Ser-125 residue.[5][6][7][8][9]

• TGF-β pathway: A significant, over 12-fold decrease in the phosphorylation of transforming growth factor-beta 2 (TGF-β2) at the Ser-46 residue has been observed.[5][6][7][8][9]

• PKR pathway: The phosphorylation status of proteins within the Protein Kinase R (PKR) pathway is also altered by 1E7-03 treatment.[5][6][7][8][9]

These off-target effects can lead to unintended biological consequences in experimental systems, making it crucial for researchers to be aware of and control for them.

Fig 1. On-target vs. Off-target Effects of 1E7-03.

How can I verify the off-target effects of 1E7-03 on NPM1 phosphorylation in my cell line?

To confirm the off-target effect of 1E7-03 on Nucleophosmin (NPM1) phosphorylation at Serine 125, a Western blot analysis is the recommended method. This allows for the specific detection and quantification of the phosphorylated form of NPM1.

Experimental Protocol: Western Blot for Phospho-NPM1 (Ser125)

• Cell Treatment and Lysis:

  • Plate your cells of interest (e.g., CEM T cells) and treat with 1E7-03 at various concentrations (e.g., 1 µM, 5 µM, 10 µM) for a predetermined time (e.g., 24 hours). Include a DMSO-treated vehicle control. A positive control for dephosphorylation, such as a general phosphatase inhibitor like Okadaic Acid (100 nM for 2 hours), can also be included.[8]

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with a protease and phosphatase inhibitor cocktail.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples by adding Laemmli sample buffer and boiling for 5-10 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phospho-NPM1 (Ser125) (e.g., Thermo Fisher Scientific, Cat# PA5-114612) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.[3]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with a suitable HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody for total NPM1 or a housekeeping protein like β-actin or GAPDH.

  • Quantify the band intensities using densitometry software. A significant decrease in the ratio of phospho-NPM1 to total NPM1 in 1E7-03-treated cells compared to the DMSO control would confirm the off-target effect.

Fig 2. Workflow for pNPM1 Western Blot.

My cells show unexpected changes in proliferation/apoptosis after 1E7-03 treatment. Could this be an off-target effect?

Yes, unexpected changes in cell proliferation or apoptosis could be a consequence of 1E7-03's off-target effects, particularly through its modulation of the TGF-β and PKR signaling pathways.

• TGF-β Pathway: The TGF-β signaling pathway is a critical regulator of cell growth, differentiation, and apoptosis.[10] Its inhibition can lead to diverse and context-dependent effects on cell proliferation. In some cell types, inhibition of TGF-β signaling can promote proliferation, while in others it may have the opposite effect.[11]

• PKR Pathway: The PKR pathway is a key component of the cellular stress response and is known to be involved in the induction of apoptosis.[12] Activation or dysregulation of this pathway by 1E7-03 could lead to increased cell death.

Troubleshooting Steps:

• Dose-Response Analysis: Perform a dose-response experiment to determine if the observed effects on cell viability are concentration-dependent. Off-target effects are often more pronounced at higher concentrations.

• Time-Course Experiment: Monitor cell viability at different time points after 1E7-03 treatment to understand the kinetics of the observed effect.

• Pathway-Specific Assays:

  • TGF-β Pathway: To assess if the TGF-β pathway is affected, you can perform a TGF-β/SMAD luciferase reporter assay. This assay measures the transcriptional activity of SMAD proteins, which are key downstream effectors of TGF-β signaling.[6][13][14][15] A decrease in luciferase activity in the presence of 1E7-03 would indicate inhibition of the pathway.

  • PKR Pathway: To investigate the involvement of the PKR pathway, you can perform an in vitro kinase assay to measure the autophosphorylation of PKR or the phosphorylation of its substrate, eIF2α, in the presence of 1E7-03.[12][16]

• Rescue Experiments: If you hypothesize that the observed phenotype is due to the inhibition of a specific off-target pathway, you can attempt a rescue experiment. For example, if you suspect TGF-β pathway inhibition is causing the effect, you could try to ectopically express a constitutively active form of a downstream effector of the pathway to see if it reverses the phenotype.

Experimental Protocol: TGF-β/SMAD Luciferase Reporter Assay

• Cell Transfection:

  • Co-transfect your cells with a SMAD-responsive luciferase reporter plasmid (containing SMAD binding elements driving luciferase expression) and a control plasmid expressing Renilla luciferase (for normalization of transfection efficiency).[6][13][14][15]

• Cell Treatment:

  • After transfection, treat the cells with 1E7-03 at various concentrations, along with a known TGF-β ligand (e.g., TGF-β1) to stimulate the pathway. Include appropriate controls (DMSO vehicle, TGF-β1 alone).

• Luciferase Assay:

  • After the treatment period, lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. A dose-dependent decrease in normalized luciferase activity in the presence of 1E7-03 would confirm its inhibitory effect on the TGF-β/SMAD signaling pathway.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phospho-NPM1 (Ser125) Polyclonal Antibody (PA5-114612) [thermofisher.com]
• 4. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Structural insights and clinical advances in small-molecule inhibitors targeting TGF-β receptor I - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Small molecule inhibitors of the RNA-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dynamic Visualization of TGF-β/SMAD3 Transcriptional Responses in Single Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. signosisinc.com [signosisinc.com]
• 15. researchgate.net [researchgate.net]
• 16. bellbrooklabs.com [bellbrooklabs.com]

overcoming 1E7-03 insolubility for experimental use

Welcome to the technical support center for 1E7-03. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of 1E7-03, with a focus on overcoming solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What is 1E7-03 and what is its mechanism of action?

A1: 1E7-03 is a small molecule inhibitor of HIV-1 transcription.[1][2] It functions by targeting the host protein phosphatase 1 (PP1), binding to its non-catalytic "RVxF"-accommodating site. This binding disrupts the interaction between PP1 and the HIV-1 Tat protein, which is crucial for the activation of HIV-1 transcription.[1] 1E7-03 has been shown to reprogram several signaling pathways, including PPARα/RXRα, TGF-β, and PKR pathways.[3] A key effect is the significant reduction in the phosphorylation of nucleophosmin (NPM1) at Ser-125.[3]

Q2: What is the recommended solvent for dissolving 1E7-03?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of 1E7-03.[1][4]

Q3: What are the typical concentrations for stock solutions of 1E7-03?

A3: Researchers have successfully prepared stock solutions of 1E7-03 in DMSO at concentrations of 10 mM and 20 mM.[4]

Q4: How should I store 1E7-03 stock solutions?

A4: 1E7-03 stock solutions in DMSO should be stored at -20°C or -80°C.[4] To avoid degradation from moisture absorption by DMSO and repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q5: What is the observed efficacy and cytotoxicity of 1E7-03?

A5: In CEM T cells, 1E7-03 has been shown to inhibit HIV-1 replication with an IC50 of approximately 5 µM and a cytotoxic concentration (CC50) of about 100 µM. Another study reported an IC50 of 0.9 µM with no cytotoxicity below 15 µM.[4]

Troubleshooting Guide: Overcoming 1E7-03 Insolubility

Issues with compound solubility can lead to inaccurate and irreproducible experimental results. This guide provides a systematic approach to troubleshoot and resolve solubility problems with 1E7-03.

Problem: My 1E7-03 stock solution in DMSO appears cloudy or has visible precipitate.

Possible Cause	Troubleshooting Step	Explanation
Incomplete Dissolution	1. Gently warm the solution to 37°C for a short period. 2. Use a vortex mixer to ensure thorough mixing. 3. Briefly sonicate the solution in a water bath.	These methods can help break up small aggregates and facilitate the complete dissolution of the compound.
Supersaturated Solution	1. Prepare a new stock solution at a lower concentration (e.g., start with 5 mM or 10 mM).	The desired concentration may exceed the solubility limit of 1E7-03 in DMSO under your specific conditions.
Water Contamination in DMSO	1. Use a fresh, unopened bottle of anhydrous, high-purity DMSO. 2. Store DMSO properly, tightly sealed, to prevent moisture absorption.	DMSO is hygroscopic, and absorbed water can significantly decrease the solubility of many organic compounds.[5]
Compound Degradation	1. Prepare fresh stock solutions and avoid long-term storage of diluted solutions. 2. Aliquot stock solutions to minimize freeze-thaw cycles.	Repeated freeze-thaw cycles can lead to compound precipitation and degradation.

Problem: 1E7-03 precipitates when I add it to my aqueous cell culture medium.

Possible Cause	Troubleshooting Step	Explanation
Poor Aqueous Solubility	1. Decrease the final concentration of 1E7-03 in your assay. 2. Increase the final concentration of DMSO, ensuring it remains non-toxic to your cells (typically ≤ 0.5%). Always include a vehicle control with the same DMSO concentration in your experiment.	The compound may be soluble in the DMSO stock but not in the aqueous medium at the desired final concentration.
Incorrect Dilution Method	1. First, serially dilute the concentrated DMSO stock of 1E7-03 in DMSO to an intermediate concentration. 2. Then, add this intermediate DMSO solution to the cell culture medium with rapid mixing. Avoid adding the aqueous medium directly to the concentrated DMSO stock.	This "step-down" dilution approach helps to prevent the compound from crashing out of solution when it encounters the aqueous environment.
Interaction with Media Components	1. Prepare the final dilution of 1E7-03 in a serum-free medium before adding it to serum-containing medium if applicable. 2. Visually inspect the medium for precipitation after adding 1E7-03.	High concentrations of proteins or salts in the medium can sometimes interact with the compound and reduce its solubility.
Temperature Effects	1. Ensure both the 1E7-03 intermediate dilution and the cell culture medium are at the same temperature (e.g., room temperature or 37°C) before mixing.	Temperature changes can affect solubility and cause precipitation.

Experimental Protocols

Preparation of 1E7-03 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 1E7-03 in DMSO.

Materials:

• 1E7-03 powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

Procedure:

• Calculate the mass of 1E7-03 required to make a 10 mM stock solution. (Molecular Weight of 1E7-03 should be obtained from the supplier).

• Weigh the calculated amount of 1E7-03 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to the tube.

• Vortex the solution until the 1E7-03 is completely dissolved. If necessary, gently warm the tube to 37°C or sonicate briefly.

• Visually inspect the solution to ensure there is no precipitate.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Western Blot for Phosphorylated NPM1

This protocol is for the detection of changes in NPM1 phosphorylation at Ser-125 in cells treated with 1E7-03.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody: Rabbit anti-phospho-NPM1 (Ser-125)

• Primary antibody: Mouse or rabbit anti-total NPM1 (for loading control)

• HRP-conjugated anti-rabbit and/or anti-mouse secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Plate and treat cells with the desired concentrations of 1E7-03 or vehicle control (DMSO) for the specified time.

  • Wash cells with ice-cold PBS and lyse with lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or similar protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for each sample and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Antibody Incubation:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-NPM1 (Ser-125) overnight at 4°C, diluted in blocking buffer according to the manufacturer's recommendation.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional):

  • The membrane can be stripped and re-probed with an antibody for total NPM1 to confirm equal protein loading.

HIV-1 Transcription Assay (qRT-PCR)

This protocol measures the effect of 1E7-03 on HIV-1 transcription by quantifying viral RNA levels.

Materials:

• HIV-1 infected cells (e.g., CEM T cells)

• 1E7-03

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix (e.g., SYBR Green or TaqMan)

• Primers specific for HIV-1 transcripts (e.g., TAR and Tat) and a housekeeping gene (e.g., GAPDH or β-actin)

• qPCR instrument

Procedure:

• Cell Treatment:

  • Treat HIV-1 infected cells with various concentrations of 1E7-03 or vehicle control (DMSO).

• RNA Extraction:

  • After the desired incubation period, harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• Reverse Transcription:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Perform qPCR using primers for HIV-1 transcripts and the housekeeping gene.

  • Set up reactions in triplicate for each sample and condition.

  • Run the qPCR plate on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative expression of HIV-1 transcripts using the ΔΔCt method, normalizing to the housekeeping gene expression.

  • Compare the levels of HIV-1 RNA in 1E7-03-treated cells to the vehicle-treated control.

Visualizations

Caption: Experimental workflow for testing 1E7-03.

Caption: Simplified signaling pathway of 1E7-03 action.

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell Culture Academy [procellsystem.com]
• 4. researchgate.net [researchgate.net]
• 5. ziath.com [ziath.com]

identifying and minimizing 1E7-03 degradation products

This technical support center provides researchers, scientists, and drug development professionals with guidance on identifying and minimizing degradation products of 1E7-03, a small molecule inhibitor of HIV-1 transcription.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of 1E7-03?

A1: The primary degradation products of 1E7-03 are DP1 and DP3.[1] Under various experimental conditions, such as in mouse plasma or at different pH levels, up to 20 different degradation products have been identified.[1] The major degradation pathway is believed to be the hydrolysis of the C13–N14 amide bond.[1]

Q2: Under what experimental conditions is 1E7-03 unstable?

A2: 1E7-03 is unstable under the following conditions:

• In serum and plasma: It degrades rapidly in mouse plasma, with approximately 40% degrading within 2 hours and over 85% within 4 hours.[1]

• In serum-free media: In the absence of serum, only 7% of the compound remains after 24 hours of incubation at 37°C.[1]

• In Phosphate Buffered Saline (PBS): Over 80% of the compound degrades after 4 hours of incubation in PBS.[1]

Q3: How can I minimize the degradation of 1E7-03 in my experiments?

A3: To minimize degradation, it is recommended to:

• Use complete cell culture media: 1E7-03 remains stable in cell culture media supplemented with 10% fetal bovine serum (FBS) for at least 48 hours at 37°C.[1]

• Supplement with albumin: The addition of 10% bovine serum albumin (BSA) to PBS significantly stabilizes 1E7-03, with over 50% remaining intact after 24 hours.[1]

Q4: Do the degradation products of 1E7-03 have biological activity?

A4: Yes, the major degradation products, DP1 and DP3, can still bind to protein phosphatase-1 (PP1) in vitro. However, their anti-viral activity is significantly lower than the parent compound due to reduced cell permeability.[1]

Q5: What is the mechanism of action of 1E7-03?

A5: 1E7-03 is a host-targeting antiviral that binds to a non-catalytic site on protein phosphatase 1 (PP1).[2][3] This binding prevents the interaction of PP1 with the HIV-1 Tat protein, which is crucial for the activation of HIV-1 transcription.[2] By disrupting this interaction, 1E7-03 inhibits viral gene expression.[2][3] It also influences other cellular signaling pathways, including the PPARα/RXRα and TGF-β pathways, and reduces the phosphorylation of nucleophosmin (NPM1).[4][5][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of 1E7-03 activity in an in vitro assay.	Degradation of the compound due to inappropriate solvent or media.	Ensure that 1E7-03 is dissolved and diluted in a medium containing at least 10% serum or a comparable concentration of albumin.[1] For serum-free conditions, prepare fresh solutions and minimize incubation times.
High variability in experimental results.	Inconsistent degradation of 1E7-03 across different experimental setups.	Standardize the formulation of the media and supplements used in all experiments. Always use freshly prepared solutions of 1E7-03.
Unexpected off-target effects.	Biological activity of degradation products.	Use analytical methods like LC/MS to monitor the integrity of 1E7-03 in your experimental system and correlate it with the observed effects.
Difficulty replicating in vivo efficacy.	Rapid in vivo degradation and metabolism of 1E7-03.	Be aware of the short plasma half-life of 1E7-03.[2][3] Consider this pharmacokinetic property when designing dosing schedules for in vivo studies.

Experimental Protocols

Analysis of 1E7-03 Stability by LC/FT-MS

This protocol outlines the general steps for quantifying 1E7-03 and its degradation products using Liquid Chromatography-Fourier Transform Mass Spectrometry (LC/FT-MS).

1. Sample Preparation:

• For plasma or serum samples, precipitate proteins by adding cold acetone.
• Centrifuge to pellet the precipitated proteins.
• Collect the supernatant containing 1E7-03 and its metabolites.
• For cell culture media or buffer samples, proceed directly to LC/MS analysis or perform a solid-phase extraction if concentration is needed.

2. LC/FT-MS Analysis:

• Use a suitable C18 reverse-phase column for separation.
• Employ a gradient elution method with mobile phases consisting of water and acetonitrile, both containing a small percentage of formic acid to improve ionization.
• Set the mass spectrometer to perform full scan (FL), neutral loss (NL), and multiple reaction monitoring (MRM) scans to identify and quantify 1E7-03 and its degradation products.[1]

3. Data Analysis:

• Identify 1E7-03 and its degradation products based on their retention times and mass-to-charge ratios.
• Quantify the compounds by integrating the peak areas from the extracted ion chromatograms.

Data Presentation

Table 1: Stability of 1E7-03 in Different Media

Medium	Incubation Time (hours)	Remaining 1E7-03 (%)	Major Degradation Product(s)	Reference
Mouse Plasma	2	~60%	DP1, DP3	[1]
Mouse Plasma	4	<15%	DP1, DP3	[1]
Complete Media (10% FBS)	48	~100%	-	[1]
Serum-Free Media	24	~7%	DP3	[1]
PBS	4	<20%	Not specified	[1]
PBS + 10% BSA	24	>50%	Not specified	[1]

Table 2: Pharmacokinetic Parameters of 1E7-03 in Mice

Parameter	Value	Unit	Reference
Tmax	0.5	hr	[1]
Cmax	3.43	µM	[1]
t1/2	3.39	hr	[1]
AUClast	12.22	µM·hr	[1]

Visualizations

Caption: Mechanism of 1E7-03 action on the HIV-1 Tat-PP1 signaling pathway.

Caption: Workflow for analyzing 1E7-03 stability and degradation.

Caption: Factors influencing the stability and activity of 1E7-03.

References

• 1. oncotarget.com [oncotarget.com]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 1E7-03

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the bioavailability of the HIV-1 transcription inhibitor, 1E7-03.

Frequently Asked Questions (FAQs)

Q1: What is 1E7-03 and what is its mechanism of action?

A1: 1E7-03 is a low molecular weight, tetrahydroquinoline derivative that acts as an inhibitor of HIV-1 transcription.[1][2][3] It functions by targeting the host protein phosphatase-1 (PP1), binding to a non-catalytic site.[4][5][6] This binding disrupts the interaction between PP1 and the HIV-1 Tat protein, which is crucial for the dephosphorylation of CDK9 and the subsequent activation of HIV-1 transcription.[1][2] By preventing this interaction, 1E7-03 effectively inhibits viral gene expression.[1][3]

Q2: What are the known bioavailability and stability issues with 1E7-03?

A2: Preclinical studies have indicated that 1E7-03 faces challenges with metabolic stability and bioavailability. It has been shown to be unstable in rodent plasma and human liver microsomes, leading to the formation of degradation products.[5] This degradation can reduce its efficacy and contribute to variable plasma concentrations. While it has a reported plasma half-life of over 8 hours in mice, its limited stability suggests that advanced formulation strategies are necessary to improve its therapeutic potential.[3][5]

Q3: Why is enhancing the bioavailability of 1E7-03 important for my research?

A3: Enhancing the bioavailability of 1E7-03 is critical for achieving consistent and therapeutically relevant plasma concentrations in preclinical and potentially clinical studies. Poor bioavailability can lead to sub-optimal drug exposure at the target site, resulting in reduced efficacy and potentially misleading experimental outcomes. By improving its bioavailability, researchers can ensure more reliable and reproducible data when evaluating its antiviral effects in vivo.

Troubleshooting Guide: Low In Vivo Efficacy of 1E7-03

Researchers encountering lower-than-expected in vivo efficacy with 1E7-03 may be facing issues related to its poor bioavailability. The following guide offers potential strategies and troubleshooting steps.

Problem	Potential Cause	Recommended Solution
High variability in plasma concentrations between subjects.	Poor aqueous solubility leading to erratic absorption.	Micronization or nanosizing to increase the surface area for dissolution.[7][8]
Metabolic instability in the gastrointestinal tract or liver.	Co-administration with metabolic inhibitors (if known metabolic pathways are identified) or use of protective formulations like lipid-based systems.[9]
Low peak plasma concentration (Cmax) despite adequate dosage.	Inefficient dissolution of the crystalline form of the drug.	Formulation as an amorphous solid dispersion to improve dissolution rate and solubility.[10][11]
Poor permeability across the intestinal epithelium.	Incorporation of permeation enhancers into the formulation or use of lipid-based delivery systems to facilitate absorption.[9][12]
Rapid clearance and short half-life in vivo.	Susceptibility to first-pass metabolism.	Development of lipid-based formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) that can promote lymphatic transport, partially bypassing the liver.[13][14]
Inherent chemical instability in physiological conditions.	Encapsulation in protective carriers like liposomes or nanoparticles to shield the drug from degradation.[7][12]

Experimental Protocols

Protocol 1: Preparation of a 1E7-03 Nanosuspension by Wet Milling

Objective: To increase the dissolution rate and bioavailability of 1E7-03 by reducing its particle size to the nanometer range.

Materials:

• 1E7-03 powder

• Stabilizer solution (e.g., 2% w/v Poloxamer 407 in deionized water)

• Milling media (e.g., yttria-stabilized zirconium oxide beads, 0.5 mm diameter)

• High-energy planetary ball mill or similar wet milling apparatus

• Laser diffraction particle size analyzer

Methodology:

• Prepare a slurry by dispersing 1% (w/v) of 1E7-03 powder in the stabilizer solution.

• Add the milling media to the slurry at a ratio of 1:1 (v/v).

• Place the mixture in the milling chamber of the high-energy mill.

• Mill the suspension at a specified speed (e.g., 2000 rpm) for a predetermined time (e.g., 4-8 hours), with intermittent cooling to prevent drug degradation.

• After milling, separate the nanosuspension from the milling media by filtration or decantation.

• Measure the particle size distribution of the resulting nanosuspension using a laser diffraction analyzer to confirm that the desired nanoscale has been achieved.

• The nanosuspension can then be used for in vitro dissolution studies or in vivo oral gavage experiments.

Protocol 2: Formulation of 1E7-03 in a Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To improve the solubility and absorption of 1E7-03 by formulating it in a lipid-based system.

Materials:

• 1E7-03 powder

• Oil phase (e.g., Labrafac™ PG)

• Surfactant (e.g., Cremophor® EL)

• Co-surfactant (e.g., Transcutol® HP)

• Vortex mixer

• Water bath

Methodology:

• Determine the solubility of 1E7-03 in various oils, surfactants, and co-surfactants to select the most suitable excipients.

• Based on the solubility data, prepare different ratios of the oil, surfactant, and co-surfactant.

• Add a pre-weighed amount of 1E7-03 to the selected excipient mixture.

• Gently heat the mixture in a water bath (e.g., to 40°C) and vortex until the drug is completely dissolved, forming a clear, homogenous pre-concentrate.

• To evaluate the self-emulsification properties, add a small volume of the pre-concentrate (e.g., 1 mL) to a larger volume of aqueous medium (e.g., 250 mL of water) under gentle agitation.

• Observe the formation of a nano- or microemulsion. The resulting emulsion should be visually clear to slightly opalescent.

• Characterize the droplet size of the resulting emulsion using dynamic light scattering.

• The optimized SEDDS formulation can be encapsulated in soft gelatin capsules for oral administration.

Visualizations

Signaling Pathway of 1E7-03 Action

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. oncotarget.com [oncotarget.com]
• 6. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. upm-inc.com [upm-inc.com]
• 11. tandfonline.com [tandfonline.com]
• 12. hilarispublisher.com [hilarispublisher.com]
• 13. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Half-Life of 1E7-03 for Long-Term Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the in vivo half-life of the HIV-1 transcription inhibitor, 1E7-03. The following resources offer detailed experimental protocols and strategies to improve the metabolic stability of 1E7-03 for successful long-term studies.

Frequently Asked Questions (FAQs)

Q1: What is 1E7-03 and what is its mechanism of action?

A1: 1E7-03 is a small molecule inhibitor of HIV-1 transcription.[1][2] It functions by targeting the host protein phosphatase-1 (PP1), a crucial enzyme for HIV-1 transcription activation.[2][3] Specifically, 1E7-03 is a derivative of tetrahydroquinoline that binds to the RVxF-accommodating site on PP1, preventing the interaction between PP1 and the HIV-1 Tat protein.[2][4] This disruption inhibits the shuttling of PP1 into the nucleus, thereby suppressing viral gene expression.[5]

Q2: What is the reported in vivo half-life of 1E7-03 and what are the known stability issues?

A2: There are conflicting reports regarding the in vivo half-life of 1E7-03. One study reported a plasma half-life of over 8 hours in mice.[5][6][7] However, another study indicated that 1E7-03 is unstable in mice and mouse plasma, with a half-life of 3.39 hours, and degrades into two major products, DP1 and DP3.[3][8] This degradation is believed to result from the hydrolysis of the C13–N14 amide bond.[8] The stability of 1E7-03 is notably enhanced in the presence of serum albumin.[3]

Q3: What are the degradation products of 1E7-03 and do they retain biological activity?

A3: The primary degradation products of 1E7-03 are designated as DP1 and DP3.[3][8] While both degradation products can still bind to the target protein, PP1, their anti-viral activity is significantly diminished due to poor cell permeability.[3][6]

Q4: What general strategies can be employed to improve the half-life of a small molecule like 1E7-03?

A4: Several strategies can be utilized to extend the in vivo half-life of small molecules:

• Structural Modification: This involves altering the chemical structure to block metabolic pathways. A key approach for 1E7-03 is the use of amide bond bioisosteres to replace the hydrolytically labile amide linkage.

• Formulation Strategies: Developing advanced formulations can protect the molecule from degradation and control its release. This includes creating subcutaneous depots using oil-based vehicles or employing continuous intravenous infusion.

• Conjugation: Attaching the molecule to larger entities like polyethylene glycol (PEGylation) or lipids (lipidation) can increase its hydrodynamic radius and reduce renal clearance.

Troubleshooting Guide: Addressing the Short Half-Life of 1E7-03

This guide provides a systematic approach to identifying and resolving stability issues with 1E7-03 in your experiments.

Observed Problem	Potential Cause	Recommended Action
Rapid disappearance of 1E7-03 in in vivo pharmacokinetic studies.	Hydrolysis of the C13-N14 amide bond leading to the formation of inactive metabolites DP1 and DP3.	1. Confirm Degradation: Analyze plasma samples at multiple time points using LC-MS to identify and quantify 1E7-03 and its degradation products. 2. Structural Modification: Synthesize and test analogs of 1E7-03 where the labile amide bond is replaced with a more stable bioisostere (see Experimental Protocols section). 3. Formulation Adjustment: Explore subcutaneous administration in an oil-based vehicle to create a depot effect, slowing the release and degradation of the compound.
Inconsistent results in long-term in vitro cell culture experiments.	Degradation of 1E7-03 in serum-free or low-serum media.	1. Assess In Vitro Stability: Incubate 1E7-03 in your specific cell culture medium at 37°C and measure its concentration over time. 2. Supplement with Albumin: If using serum-free media, consider adding purified bovine serum albumin (BSA) to stabilize 1E7-03.
Low bioavailability after oral administration.	Potential first-pass metabolism in the liver and/or poor absorption.	1. Evaluate Metabolic Stability: Perform in vitro metabolic stability assays using liver microsomes to identify metabolic "soft spots". 2. Alternative Administration Routes: Consider parenteral routes of administration such as intraperitoneal or subcutaneous injection to bypass first-pass metabolism.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study of 1E7-03 in Mice

Objective: To determine the plasma concentration-time profile and pharmacokinetic parameters of 1E7-03 and its major metabolites.

Materials:

• 1E7-03

• Vehicle (e.g., 80% DMSO in saline)

• FVB/N mice (8 weeks old, 25-30 g)

• Heparinized capillary tubes

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare a stock solution of 1E7-03 in the chosen vehicle.

• Administer 1E7-03 to mice via intraperitoneal (i.p.) injection at a dose of 25-30 mg/kg.[6][8]

• Collect blood samples (approximately 150 µL) via tail vein or retro-orbital bleeding at the following time points: 0 (pre-dose), 15 min, 30 min, 1 h, 2 h, 4 h, 6 h, 8 h, and 24 h post-injection.[6][8]

• Immediately place blood samples in heparinized tubes and centrifuge to separate plasma.

• Store plasma samples at -80°C until analysis.

• Extract 1E7-03 and its metabolites from plasma using a suitable protein precipitation method (e.g., with cold acetone).[8]

• Analyze the samples by a validated LC-MS/MS method to quantify the concentrations of 1E7-03, DP1, and DP3.

• Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, and half-life) using appropriate software.

Protocol 2: Synthesis of 1E7-03 Analogs with Amide Bond Bioisosteres

Objective: To synthesize derivatives of 1E7-03 with improved metabolic stability by replacing the labile amide bond.

Background: The chemical structure of 1E7-03 is (E)-3-(3,4-Dimethoxy-benzylidene)-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid 2-(3-ethyl-ureido)-1-methyl-2-oxo-ethyl ester.[1] The primary metabolic liability is the hydrolysis of an amide bond within the side chain. Replacing this amide with bioisosteres such as 1,2,3-triazoles, oxadiazoles, or other stable heterocyclic rings can enhance metabolic stability. A general synthetic scheme starting from isatin and cyclopentanone has been described for creating analogs with modified side chains.[4]

General Synthetic Strategy:

• Synthesis of the Quinoline Core: React isatin with cyclopentanone via a Pfitzinger reaction to form 2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid.[4]

• Knoevenagel Condensation: Condense the quinoline carboxylic acid with a substituted benzaldehyde (e.g., 3,4-dimethoxybenzaldehyde) to introduce the benzylidene moiety.[4]

• Side Chain Modification:

  • Amide Bioisostere Introduction: Instead of coupling with the original side chain containing the labile amide, introduce a side chain containing a pre-formed stable bioisostere. For example, a side chain containing a 1,2,3-triazole can be synthesized via a copper-catalyzed azide-alkyne cycloaddition ("click chemistry").

  • Coupling: Couple the modified side chain to the quinoline carboxylic acid using standard peptide coupling reagents (e.g., HATU, HOBt).

Example Bioisosteric Replacements for the Amide Bond:

• 1,2,3-Triazole

• 1,2,4-Oxadiazole

• 1,3,4-Oxadiazole

• Thiazole

• Tetrazole

Visualizing Workflows and Pathways

Experimental Workflow for Improving 1E7-03 Half-Life

Caption: Workflow for identifying and addressing the short half-life of 1E7-03.

Proposed Signaling Pathway of 1E7-03 Action

Caption: Mechanism of action of 1E7-03 in inhibiting HIV-1 transcription.

Troubleshooting Logic for Poor In Vivo Stability of 1E7-03

Caption: Logical flow for troubleshooting the in vivo stability of 1E7-03.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. oncotarget.com [oncotarget.com]
• 4. Structural Optimization of 2,3-Dihydro-1H-cyclopenta[b]quinolines Targeting the Noncatalytic RVxF Site of Protein Phosphatase 1 for HIV-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 1E7-03 with Other HIV-1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the novel HIV-1 transcription inhibitor, 1E7-03, with established classes of antiretroviral drugs. The information presented is intended to offer an objective overview of its performance, supported by available experimental data, to aid in research and drug development efforts.

Introduction to 1E7-03

1E7-03 is a novel small molecule inhibitor of HIV-1 transcription. It functions by targeting a host cellular factor, protein phosphatase 1 (PP1), rather than a viral enzyme. Specifically, 1E7-03 binds to the non-catalytic RVxF-accommodating site of PP1. This binding allosterically inhibits the interaction between PP1 and the HIV-1 Tat protein, a crucial step for the activation of HIV-1 transcription. By disrupting this interaction, 1E7-03 effectively suppresses viral gene expression and replication. This unique mechanism of action presents a potential new avenue for antiretroviral therapy, particularly for overcoming resistance to existing drugs that target viral enzymes.

Performance Comparison of HIV-1 Inhibitors

The following tables summarize the in vitro efficacy and cytotoxicity of 1E7-03 compared to representative drugs from four major classes of HIV-1 inhibitors: Nucleoside/Nucleotide Reverse Transcriptase Inhibitors (NRTIs), Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), Protease Inhibitors (PIs), and Integrase Strand Transfer Inhibitors (INSTIs). It is important to note that direct comparisons of IC50 and CC50 values should be made with caution, as experimental conditions such as cell lines, viral strains, and assay formats can vary between studies.

Table 1: In Vitro Activity of 1E7-03 and Other HIV-1 Inhibitors

Inhibitor Class	Inhibitor	Mechanism of Action	IC50	CC50	Selectivity Index (SI = CC50/IC50)	Cell Line
Transcription Inhibitor	1E7-03	Inhibits HIV-1 transcription by targeting host PP1	~5 µM [1][2]	~100 µM [1][2]	~20	CEM T cells [1][2]
NRTI	Zidovudine (AZT)	Chain termination of viral DNA synthesis	0.005 µM	>100 µM	>20000	CEM
NNRTI	Nevirapine	Allosteric inhibition of reverse transcriptase	0.086 µM	78 µM	907	CEM-SS
Protease Inhibitor	Lopinavir	Inhibits viral protease, preventing virion maturation	0.003 µM	Not specified	Not specified	T-cells (cell-free infection)[1]
Protease Inhibitor	Darunavir	Inhibits viral protease, preventing virion maturation	0.0025 µM	Not specified	Not specified	T-cells (cell-free infection)[1]
Integrase Inhibitor	Dolutegravir	Inhibits the strand transfer step of viral DNA integration	0.00021 µM	Not specified	Not specified	PBMCs
Integrase Inhibitor	Raltegravir	Inhibits the strand transfer step of viral DNA integration	0.0022 - 0.0053 µM	Not specified	Not specified	Clinical Isolates

Note: IC50 (50% inhibitory concentration) is the concentration of a drug that is required for 50% inhibition of viral replication in vitro. CC50 (50% cytotoxic concentration) is the concentration of a drug that is required to kill 50% of cells in vitro. The Selectivity Index (SI) is a ratio of CC50 to IC50 and is a measure of the drug's therapeutic window.

Mechanism of Action: Signaling Pathway

The following diagram illustrates the proposed mechanism of action for 1E7-03, highlighting its interaction with the host protein phosphatase 1 (PP1) and the subsequent inhibition of HIV-1 Tat-mediated transcription.

Caption: Mechanism of 1E7-03 action.

Experimental Workflows

The following diagram outlines a general experimental workflow for evaluating the in vitro efficacy of an HIV-1 inhibitor.

Caption: General workflow for an HIV-1 inhibition assay.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and reagents.

HIV-1 Replication Assay (p24 ELISA)

Objective: To determine the concentration at which an inhibitor reduces HIV-1 replication by 50% (IC50).

Methodology:

• Cell Seeding: Seed CEM-T4 cells at a density of 5 x 10^4 cells/well in a 96-well plate in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics.

• Compound Addition: Prepare serial dilutions of the test compound (e.g., 1E7-03) and add to the wells. Include a "no drug" control.

• Infection: Infect the cells with a laboratory-adapted strain of HIV-1 (e.g., HIV-1 IIIB) at a multiplicity of infection (MOI) of 0.01.

• Incubation: Incubate the plates for 7 days at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plates and collect the cell-free supernatant.

• p24 Antigen Quantification: Measure the amount of HIV-1 p24 antigen in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the "no drug" control. Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration at which a compound reduces cell viability by 50% (CC50).

Methodology:

• Cell Seeding: Seed CEM-T4 cells at a density of 5 x 10^4 cells/well in a 96-well plate.

• Compound Addition: Add serial dilutions of the test compound to the wells. Include a "no drug" control.

• Incubation: Incubate the plates for 7 days at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 N HCl) to each well and incubate overnight at 37°C.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity for each compound concentration relative to the "no drug" control. Determine the CC50 value by plotting the percentage of cytotoxicity against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

HIV-1 Reverse Transcriptase (RT) Activity Assay

Objective: To measure the activity of HIV-1 reverse transcriptase and the inhibitory effect of compounds targeting this enzyme.

Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing a poly(A) template, oligo(dT) primer, dNTPs (including radiolabeled or fluorescently labeled dTTP), MgCl2, and a suitable buffer.

• Enzyme and Inhibitor Addition: Add purified recombinant HIV-1 RT enzyme and serial dilutions of the test inhibitor to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 1 hour.

• Precipitation: Stop the reaction and precipitate the newly synthesized DNA onto filter paper using trichloroacetic acid (TCA).

• Washing: Wash the filters to remove unincorporated nucleotides.

• Quantification: Measure the amount of incorporated labeled nucleotide using a scintillation counter (for radioactivity) or a fluorescence reader.

• Data Analysis: Calculate the percentage of RT inhibition for each inhibitor concentration and determine the IC50 value.

HIV-1 Protease Activity Assay

Objective: To measure the activity of HIV-1 protease and the inhibitory effect of compounds targeting this enzyme.

Methodology:

• Substrate and Buffer Preparation: Use a commercially available kit containing a fluorogenic peptide substrate that mimics an HIV-1 protease cleavage site. Prepare the assay buffer as per the manufacturer's instructions.

• Enzyme and Inhibitor Addition: Add purified recombinant HIV-1 protease and serial dilutions of the test inhibitor to a 96-well plate.

• Substrate Addition: Add the fluorogenic substrate to initiate the reaction.

• Incubation: Incubate the plate at 37°C, protected from light.

• Fluorescence Measurement: Measure the increase in fluorescence over time using a fluorescence plate reader. The cleavage of the substrate by the protease separates a quencher from a fluorophore, resulting in an increase in fluorescence.

• Data Analysis: Calculate the rate of substrate cleavage for each inhibitor concentration. Determine the IC50 value by plotting the reaction rate against the inhibitor concentration.

HIV-1 Integrase Strand Transfer Assay

Objective: To measure the ability of HIV-1 integrase to catalyze the strand transfer reaction and the inhibitory effect of compounds targeting this step.

Methodology:

• DNA Substrate Preparation: Prepare a pre-processed viral DNA donor substrate (a short double-stranded oligonucleotide mimicking the end of the viral DNA) and a target DNA substrate. One of the substrates is typically biotinylated for capture, and the other is labeled for detection (e.g., with digoxigenin).

• Reaction Setup: In a 96-well plate, combine the purified recombinant HIV-1 integrase enzyme, the donor DNA substrate, and serial dilutions of the test inhibitor.

• Incubation: Incubate the mixture to allow the formation of the integrase-donor DNA complex.

• Strand Transfer Initiation: Add the target DNA substrate to initiate the strand transfer reaction.

• Capture and Detection: Capture the reaction products on a streptavidin-coated plate (via the biotinylated substrate). Detect the incorporated target DNA using an anti-digoxigenin antibody conjugated to a reporter enzyme (e.g., HRP), followed by the addition of a colorimetric or chemiluminescent substrate.

• Signal Measurement: Measure the resulting signal using a plate reader.

• Data Analysis: Calculate the percentage of inhibition of the strand transfer reaction for each inhibitor concentration and determine the IC50 value.

Conclusion

1E7-03 represents a promising class of HIV-1 inhibitors with a novel mechanism of action that targets a host-virus interaction. Its ability to inhibit HIV-1 transcription offers a distinct advantage, potentially complementing existing antiretroviral therapies and offering a new strategy to combat drug resistance. While its in vitro potency may be lower than some currently approved drugs that target viral enzymes, its favorable cytotoxicity profile results in a reasonable selectivity index. Further research, including in vivo studies and investigations into its potential for combination therapy, is warranted to fully elucidate the therapeutic potential of 1E7-03 and other inhibitors of HIV-1 transcription. The detailed experimental protocols provided in this guide offer a foundation for researchers to conduct further comparative studies and explore the development of this and other novel anti-HIV-1 agents.

References

• 1. Protease inhibitors effectively block cell-to-cell spread of HIV-1 between T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abnova.com [abnova.com]

Unveiling the Potency of 1E7-03: A Comparative Guide to Protein Phosphatase 1 Binding Affinity

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the binding affinity of the novel small molecule 1E7-03 to Protein Phosphatase 1 (PP1). Through a detailed comparison with established PP1 inhibitors, supported by experimental data and protocols, this document serves as a critical resource for evaluating 1E7-03 as a potential therapeutic agent.

1E7-03 is a low molecular weight compound that has been identified as an inhibitor of the host protein phosphatase-1 (PP1), playing a crucial role in the inhibition of HIV-1 transcription.[1] It functions by binding to the non-catalytic RVxF docking site of PP1, thereby disrupting its interaction with other proteins, such as the HIV-1 Tat protein.[1][2] This guide presents a comparative analysis of the binding affinity of 1E7-03 and other well-known PP1 inhibitors, offering insights into its specificity and potential advantages.

Comparative Analysis of PP1 Inhibitor Binding Affinities

The binding affinity of an inhibitor to its target is a critical determinant of its potency and therapeutic potential. The following table summarizes the binding affinities of 1E7-03 and a selection of alternative small molecule inhibitors of PP1. The data is presented in terms of the equilibrium dissociation constant (KD), the inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50), which are common metrics for quantifying binding affinity. Lower values indicate a higher binding affinity.

Compound	Binding Affinity Metric	Value (nM)	Target Specificity Notes
1E7-03	KD	2,100	Binds to the non-catalytic RVxF site, allosteric inhibitor of protein-protein interactions.
1E7-03 Degradation Product 1 (DP1)	KD	1,400
1E7-03 Degradation Product 3 (DP3)	KD	1,900
Okadaic Acid	IC50	15 - 50	Potent inhibitor of PP2A (IC50 = 0.1-0.3 nM) and also inhibits PP3, PP4, and PP5.[3]
Microcystin-LR	Ki	< 0.1	Potent inhibitor of both PP1 and PP2A.[1]
Tautomycin	Ki	-	Exhibits a higher affinity for PP1 than for PP2A.
Calyculin A	-	-	Potent inhibitor of both PP1 and PP2A.
Cantharidin	IC50	1,700	Also a potent inhibitor of PP2A (IC50 = 160 nM).[4]

Signaling Pathway and Experimental Workflow Visualizations

To further elucidate the mechanism of action of 1E7-03 and the experimental approaches to determine its binding affinity, the following diagrams are provided.

HIV-1 Tat-PP1 Signaling Pathway

Surface Plasmon Resonance Workflow

Experimental Protocols

The determination of binding affinity is paramount in drug discovery and molecular biology. Several biophysical techniques are employed to quantify the interaction between a ligand, such as 1E7-03, and its protein target, PP1. Below are detailed methodologies for three key experiments.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance is a label-free optical technique that measures the real-time binding of molecules.

Principle: SPR detects changes in the refractive index at the surface of a sensor chip when a ligand (e.g., PP1) immobilized on the chip binds to an analyte (e.g., 1E7-03) in a flowing solution. The change in mass on the sensor surface is proportional to the binding and is recorded in a sensorgram.

Protocol Outline:

• Ligand Immobilization:

  • Recombinant PP1 is covalently immobilized onto a CM5 sensor chip using standard amine coupling chemistry.

  • The chip surface is first activated with a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • A solution of PP1 in an appropriate buffer (e.g., 10 mM sodium acetate, pH 4.5) is then injected over the activated surface.

  • Finally, any remaining active esters are deactivated with an injection of ethanolamine.

• Analyte Binding:

  • A series of dilutions of 1E7-03 in a suitable running buffer (e.g., HBS-EP+) are prepared.

  • Each concentration is injected over the immobilized PP1 surface for a defined association time, followed by an injection of running buffer alone for the dissociation phase.

• Data Analysis:

  • The resulting sensorgrams are fitted to a 1:1 Langmuir binding model to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry directly measures the heat changes that occur upon molecular binding.

Principle: ITC measures the heat released or absorbed during the binding of a ligand to a protein. A solution of the ligand is titrated into a solution of the protein, and the heat change for each injection is measured.

Protocol Outline:

• Sample Preparation:

  • Purified PP1 is placed in the sample cell of the calorimeter.

  • A solution of 1E7-03 is loaded into the injection syringe. Both solutions must be in the same buffer to minimize heats of dilution.

• Titration:

  • A series of small injections of the 1E7-03 solution are made into the PP1 solution at a constant temperature.

  • The heat change after each injection is measured relative to a reference cell containing only buffer.

• Data Analysis:

  • The heat change per injection is plotted against the molar ratio of ligand to protein.

  • The resulting binding isotherm is fitted to a suitable binding model to determine the binding stoichiometry (n), the binding enthalpy (ΔH), and the association constant (KA), from which the dissociation constant (KD = 1/KA) can be calculated.

Fluorescence Polarization (FP) Assay

Fluorescence Polarization is a technique used to measure the binding of a small fluorescently labeled molecule to a larger molecule.

Principle: A small, fluorescently labeled molecule tumbles rapidly in solution, resulting in low fluorescence polarization. When it binds to a larger molecule, its tumbling slows down, leading to an increase in fluorescence polarization.

Protocol Outline:

• Probe Selection and Labeling:

  • A fluorescent probe that binds to the same site on PP1 as 1E7-03 is required. This could be a fluorescently labeled peptide known to bind the RVxF pocket.

• Competition Assay:

  • A fixed concentration of PP1 and the fluorescent probe are incubated together to establish a baseline high polarization signal.

  • Increasing concentrations of unlabeled 1E7-03 are then added.

  • As 1E7-03 competes with the fluorescent probe for binding to PP1, the probe is displaced, its tumbling rate increases, and the fluorescence polarization decreases.

• Data Analysis:

  • The decrease in fluorescence polarization is plotted against the concentration of 1E7-03.

  • The data is fitted to a competitive binding equation to determine the IC50 value, which can then be converted to a Ki value.

Conclusion

The data and methodologies presented in this guide confirm the binding affinity of 1E7-03 to PP1 and provide a framework for its comparison with other known inhibitors. The unique mechanism of 1E7-03, targeting a non-catalytic site to allosterically inhibit protein-protein interactions, distinguishes it from many other PP1 inhibitors that target the active site. This specificity may offer a therapeutic advantage by reducing off-target effects. The experimental protocols detailed herein provide a foundation for researchers to independently verify and further explore the binding characteristics of 1E7-03 and other novel compounds in the pursuit of innovative therapeutic strategies.

References

• 1. Protein-Ligand Interactions Using SPR Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Regulation of HIV-1 transcription by protein phosphatase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cantharidin, another natural toxin that inhibits the activity of serine/threonine protein phosphatases types 1 and 2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 1E7-03: A Broad-Spectrum Antiviral Targeting a Host Phosphatase

A comprehensive guide for researchers and drug development professionals on the cross-validation of the antiviral activity of 1E7-03, a small molecule inhibitor of protein phosphatase-1 (PP1), across various cell lines and viral targets. This report details its mechanism of action, comparative efficacy with related compounds, and provides in-depth experimental protocols.

The small molecule 1E7-03 has emerged as a promising broad-spectrum antiviral agent that uniquely targets a host cellular factor, protein phosphatase-1 (PP1), rather than a specific viral component. This approach offers a higher barrier to the development of viral resistance. This guide provides a detailed comparison of the antiviral activity of 1E7-03 against a range of viruses in different cell lines, alongside data for related compounds, and outlines the experimental methodologies used to generate these findings.

Mechanism of Action: Disrupting the Virus-Host Interaction

1E7-03 functions by binding to a non-catalytic "RVxF" pocket on the surface of the host protein phosphatase-1 (PP1).[1][2] This pocket is crucial for the interaction of PP1 with many of its regulatory proteins, including some viral proteins that hijack the host's cellular machinery for their own replication. By occupying this site, 1E7-03 competitively inhibits the binding of viral proteins, thereby disrupting critical steps in the viral life cycle.

For instance, in the case of Human Immunodeficiency Virus-1 (HIV-1), the viral Tat protein must interact with PP1 to facilitate viral transcription. 1E7-03 effectively blocks this interaction, leading to the suppression of HIV-1 gene expression.[1][3] A similar mechanism is observed in the inhibition of Ebola virus, where 1E7-03 prevents the dephosphorylation of the viral VP30 protein by PP1, a step necessary for viral transcription.

Figure 1. Mechanism of 1E7-03 antiviral activity.

Comparative Antiviral Activity of 1E7-03

The antiviral efficacy of 1E7-03 has been evaluated against a variety of viruses in several cell lines. The following tables summarize the available quantitative data.

Virus	Cell Line	Assay Type	IC50 / EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
HIV-1	CEM T-cells	Luciferase Reporter Assay	~5	~100	~20
VEEV	U-87 MG	Luciferase Reporter Assay	0.58	Not Reported	Not Reported
HCMV	Human Foreskin Fibroblasts (HFF)	Plaque Reduction Assay	1.8 ± 0.12	Not Reported	Not Reported
Ebola Virus	Vero E6	Not Specified	Activity Confirmed	>32.5 (for 1E7-03)	Not Reported
RVFV	Vero	Not Specified	Activity Confirmed	Not Reported	Not Reported

Table 1. Summary of the antiviral activity of 1E7-03 in different cell lines.

Comparison with Alternative PP1 Inhibitors

Several analogues and related compounds of 1E7-03 have been developed and tested, offering a comparative landscape for its antiviral activity.

Compound	Virus	Cell Line	Assay Type	IC50 / EC50 (µM)	Notes
1H4	HIV-1	CEM-GFP T-cells	GFP Reporter Assay	5-fold higher than 1E7-03	Parent compound of 1E7-03.
HU-1a	HIV-1	Not Specified	Not Specified	Enhanced activity vs. 1E7-03	Improved metabolic stability.
C31	Ebola Virus	Not Specified	Not Specified	Not Specified	Analogue of 1E7-03 with improved stability.

Table 2. Comparative antiviral activity of alternative PP1 inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

HIV-1 Antiviral Assay in CEM T-cells (Luciferase Reporter Assay)

Figure 2. Workflow for HIV-1 antiviral assay.

Protocol:

• Cell Preparation: CEM T-cells are seeded into 96-well white-walled plates at a density of 5 x 10^4 cells per well in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Virus Infection: Cells are infected with a VSV-G pseudotyped HIV-1 reporter virus carrying the luciferase gene (HIV-1-LUC-G).

• Compound Treatment: Immediately after infection, cells are treated with serial dilutions of 1E7-03 (typically ranging from 0.1 to 100 µM). A vehicle control (DMSO) is also included.

• Incubation: The plates are incubated for 48 hours at 37°C in a humidified atmosphere with 5% CO2.

• Luminescence Measurement: After incubation, a luciferase assay reagent is added to each well to lyse the cells and provide the substrate for the luciferase enzyme. The luminescence, which is proportional to the level of viral replication, is measured using a microplate luminometer.

• Data Analysis: The half-maximal inhibitory concentration (IC50), the concentration of the compound that inhibits viral replication by 50%, is calculated from the dose-response curves.

Human Cytomegalovirus (HCMV) Plaque Reduction Assay in Human Foreskin Fibroblasts (HFF)

Protocol:

• Cell Seeding: Human Foreskin Fibroblasts (HFFs) are seeded in 24-well plates and grown to confluence.[3]

• Virus Inoculation: The cell monolayers are infected with a known titer of HCMV (e.g., 50-100 plaque-forming units per well).[3]

• Compound Addition: After a 90-minute adsorption period, the virus inoculum is removed, and the cells are overlaid with a medium containing 0.5% agarose and serial dilutions of 1E7-03.[3]

• Incubation: Plates are incubated at 37°C in a 5% CO2 incubator for 7-10 days to allow for plaque formation.[3]

• Plaque Visualization and Counting: The cell monolayers are fixed with 10% formalin and stained with 0.1% crystal violet. The plaques (zones of cell death) are then counted under a microscope.

• IC50 Determination: The IC50 is calculated as the concentration of 1E7-03 that reduces the number of plaques by 50% compared to the virus control wells.

Ebola Virus Antiviral Assay in Vero E6 Cells

Protocol:

• Cell Culture: Vero E6 cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS. For antiviral assays, the FBS concentration is typically reduced.

• Compound and Virus Preparation: Serial dilutions of the test compound (e.g., 1E7-03 or its analogues) are prepared. A known titer of Ebola virus is diluted to the desired multiplicity of infection (MOI).

• Infection and Treatment: Confluent monolayers of Vero E6 cells in 96-well plates are pre-incubated with the compound dilutions for a short period before the addition of the Ebola virus.

• Incubation: The plates are incubated for a defined period (e.g., 48-72 hours) at 37°C.

• Endpoint Measurement: The antiviral activity is determined by measuring the reduction in virus-induced cytopathic effect (CPE), or through a reporter virus system (e.g., expressing GFP or luciferase), or by quantifying viral RNA levels using RT-qPCR.

• Data Analysis: The IC50 or EC50 is calculated from the dose-response data.

Conclusion

The small molecule 1E7-03 demonstrates significant broad-spectrum antiviral activity by targeting the host protein phosphatase-1. Its efficacy against diverse viruses such as HIV-1, VEEV, and HCMV in various cell lines underscores the potential of host-targeted antiviral therapies. Further optimization of 1E7-03, as seen with the development of analogues like HU-1a and C31, may lead to improved pharmacological properties and enhanced therapeutic potential. The detailed experimental protocols provided in this guide should facilitate further research and validation of this promising class of antiviral compounds.

References

• 1. Rapid Determination of Ebolavirus Infectivity in Clinical Samples Using a Novel Reporter Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Phosphatase 1-Targeting Small-Molecule C31 Inhibits Ebola Virus Replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Showdown: A Comparative Analysis of the HIV-1 Inhibitor 1E7-03 and Its Metabolites

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the in vivo effects of the promising anti-HIV-1 compound 1E7-03 and its primary metabolites, DP1 and DP3. This document synthesizes available experimental data to illuminate the structure-activity relationship and pharmacokinetic profiles that dictate their therapeutic potential.

The small molecule 1E7-03 has emerged as a potent inhibitor of HIV-1 transcription, a critical stage in the viral lifecycle. It achieves this by targeting the host protein phosphatase-1 (PP1), thereby disrupting the interaction between PP1 and the HIV-1 Tat protein.[1] However, the in vivo efficacy of any therapeutic agent is not solely determined by its primary activity but also by its metabolic stability and the biological activity of its metabolites. This guide delves into the in vivo consequences of 1E7-03 metabolism, offering a clear comparison of the parent compound and its degradation products.

At a Glance: Comparative Efficacy and Pharmacokinetics

The following table summarizes the key quantitative data comparing 1E7-03 and its metabolites. A notable finding is that while the metabolites retain the ability to bind to the target protein PP1, their anti-viral activity is significantly diminished due to poor cell permeability.

Compound	Anti-HIV-1 Activity (IC₅₀)	Cytotoxicity (CC₅₀)	Target Binding (PP1, K_D)
1E7-03	~5 µM (CEM T cells)[2]	~100 µM (CEM T cells)[2]	1.1 µM
DP1	> 50 µM	> 100 µM	1.9 µM
DP3	> 50 µM	> 100 µM	2.5 µM

Table 1: In Vitro Activity and Target Binding of 1E7-03 and its Metabolites. Data sourced from Lin et al., 2017.

In vivo, 1E7-03 undergoes degradation, leading to the formation of two major metabolites, DP1 and DP3. The pharmacokinetic profiles of the parent compound and its metabolites in mice reveal important differences in their systemic exposure and persistence.

Compound	Cₘₐₓ (µM)	Tₘₐₓ (h)	t₁/₂ (h)	AUC (µM·h)
1E7-03	3.43	0.5	3.39	12.22
DP1	1.25	3.0	4.21	10.51
DP3	0.15	3.0	4.87	1.23

Table 2: Pharmacokinetic Parameters of 1E7-03 and its Metabolites in Mice following a single 30 mg/kg intraperitoneal dose. Data sourced from Lin et al., 2017.

Unraveling the Mechanism: The PP1-Tat Interaction

The primary mechanism of action for 1E7-03 involves the disruption of a crucial interaction for HIV-1 replication. The viral Tat protein recruits the host's protein phosphatase 1 (PP1) to the HIV-1 long terminal repeat (LTR), an essential step for activating viral transcription. 1E7-03 binds to a non-catalytic site on PP1, preventing the binding of Tat and thereby halting the transcription of the viral genome.[1]

Figure 1: Signaling pathway of 1E7-03 mediated inhibition of HIV-1 transcription.

Experimental Corner: A Look at the Methods

The following section details the experimental protocols used to generate the data presented in this guide.

Pharmacokinetic Analysis in Mice

To determine the in vivo pharmacokinetic profiles of 1E7-03 and its metabolites, a study was conducted using mice.

Figure 2: Workflow for the pharmacokinetic study of 1E7-03 in mice.

Protocol:

• Animal Model: Male BALB/c mice were used for the study.

• Drug Administration: A single dose of 1E7-03 (30 mg/kg) was administered via intraperitoneal injection.

• Sample Collection: Blood samples were collected via cardiac puncture at multiple time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Sample Processing: Plasma was separated from the blood samples by centrifugation. Proteins were precipitated using a suitable organic solvent (e.g., acetonitrile).

• LC-MS/MS Analysis: The concentrations of 1E7-03, DP1, and DP3 in the plasma samples were quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: Pharmacokinetic parameters, including maximum concentration (Cₘₐₓ), time to maximum concentration (Tₘₐₓ), half-life (t₁/₂), and area under the curve (AUC), were calculated from the concentration-time data using non-compartmental analysis.

In Vitro Anti-HIV-1 Activity Assay

The anti-HIV-1 activity of 1E7-03 and its metabolites was assessed using a single-round infection assay.

Protocol:

• Cell Line: CEM T-cells, a human T-lymphoblastoid cell line, were used as the host cells.

• Virus: A replication-defective HIV-1 vector expressing a reporter gene (e.g., luciferase) was used to infect the cells.

• Treatment: The infected cells were treated with various concentrations of 1E7-03, DP1, or DP3.

• Incubation: The treated cells were incubated for a period of 48 hours to allow for viral entry and reporter gene expression.

• Measurement of Viral Replication: The level of reporter gene expression (e.g., luciferase activity) was measured, which is proportional to the extent of viral replication.

• Data Analysis: The half-maximal inhibitory concentration (IC₅₀), the concentration at which the compound inhibits 50% of viral replication, was calculated from the dose-response curves.

Cell Permeability Assay

The reduced antiviral activity of the metabolites was attributed to their poor cell permeability, which was likely assessed using a standard in vitro permeability assay.

Protocol:

• Cell Monolayer: A confluent monolayer of cells, typically Caco-2 cells, which form tight junctions and are a model for the intestinal barrier, is grown on a semi-permeable membrane in a transwell plate.

• Compound Addition: The compound of interest (1E7-03, DP1, or DP3) is added to the apical (upper) chamber of the transwell.

• Sampling: At various time points, samples are taken from the basolateral (lower) chamber.

• Quantification: The concentration of the compound in the basolateral samples is measured using a suitable analytical method like LC-MS/MS.

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated to quantify the rate at which the compound crosses the cell monolayer. A lower Papp value indicates lower cell permeability.

Concluding Remarks

The in vivo evaluation of 1E7-03 and its metabolites, DP1 and DP3, reveals a classic challenge in drug development: the translation of in vitro potency to in vivo efficacy. While 1E7-03 demonstrates promising anti-HIV-1 activity by targeting the host PP1-Tat interaction, its metabolic breakdown yields products with significantly diminished antiviral effects. This reduction in activity is primarily due to the poor cell permeability of the metabolites, despite their retained ability to bind to the target protein.

These findings underscore the critical importance of metabolic stability in the design of novel antiviral agents. Future research efforts should focus on structural modifications of the 1E7-03 scaffold to block the metabolic pathways leading to the formation of DP1 and DP3, thereby enhancing the in vivo half-life and therapeutic window of this promising HIV-1 inhibitor. The development of metabolically robust analogs of 1E7-03 could pave the way for a new class of host-targeting antivirals for the treatment of HIV-1 infection.

References

• 1. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Genetic Validation of 1E7-03's Mechanism: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the small molecule 1E7-03 with its alternatives, supported by experimental data, detailed protocols, and pathway visualizations. 1E7-03 is an inhibitor of HIV-1 transcription that targets the host protein phosphatase-1 (PP1), preventing its interaction with the viral Tat protein.

A key downstream effect of 1E7-03 is the significant reduction in phosphorylation of Nucleophosmin (NPM1) at the Serine 125 residue, a critical step for Tat-mediated HIV-1 transcription.[1] Genetic approaches have been instrumental in validating this mechanism.

Performance Comparison of 1E7-03 and its Analogs

1E7-03 was developed through the optimization of a precursor compound, 1H4. Further structural modifications of 1E7-03 have led to the development of HU-1a, an analog with improved properties. The following table summarizes the available quantitative data for these compounds.

Compound	Target	Mechanism of Action	IC50 (HIV-1 Inhibition)	Cytotoxicity (CC50)	Key Features
1E7-03	Host Protein Phosphatase-1 (PP1)	Binds to the noncatalytic RVxF-accommodating site of PP1, disrupting the PP1-Tat interaction and reducing NPM1 phosphorylation.[2][3]	~5 µM (in CEM T cells)[3]	~100 µM (in CEM T cells)[3]	Fivefold more potent than 1H4.[2]
1H4	Host Protein Phosphatase-1 (PP1)	Precursor to 1E7-03, disrupts the PP1-Tat interaction.[2]	~25 µM (estimated)	Not specified	Lower potency compared to 1E7-03.
HU-1a	Host Protein Phosphatase-1 (PP1)	Optimized analog of 1E7-03.	Not specified	Not specified	Enhanced HIV-1 inhibitory activity and improved metabolic stability compared to 1E7-03.

Genetic Validation of the NPM1 Phosphorylation Pathway

The role of NPM1 phosphorylation in HIV-1 transcription has been validated through several genetic approaches, providing strong evidence for the mechanism of action of 1E7-03.

Site-Directed Mutagenesis of NPM1

To investigate the specific role of Serine 125 phosphorylation, site-directed mutagenesis was used to create two NPM1 mutants:

• NPM1 S125D: A phosphomimetic mutant where serine is replaced by aspartic acid, mimicking a constitutively phosphorylated state. This mutant was found to activate Tat-induced HIV-1 transcription and enhance the interaction between NPM1 and Tat.[1]

• NPM1 S125A: A non-phosphorylatable mutant where serine is replaced by alanine. This mutant did not show the same level of activation as the S125D mutant.[1]

These results genetically confirm that the phosphorylation of NPM1 at Ser-125 is a crucial step in Tat-mediated HIV-1 transcription.

Inhibition of Upstream Kinases

Further validation of the pathway was achieved by targeting the kinases responsible for NPM1 phosphorylation. Aurora A and Aurora B kinases are known to phosphorylate NPM1 at Ser-125.[1] The use of Aurora kinase inhibitors, such as Danusertib, has been shown to inhibit HIV-1.[4] This provides a chemical genetics approach that corroborates the findings from the NPM1 mutation studies.

Genetic Approach	Target	Outcome	Implication for 1E7-03's Mechanism
NPM1 S125D Mutant	NPM1	Increased Tat-induced HIV-1 transcription.[1]	Confirms the importance of NPM1 phosphorylation at Ser-125 for viral transcription.
NPM1 S125A Mutant	NPM1	Reduced activation of Tat-induced HIV-1 transcription compared to S125D.[1]	Reinforces that phosphorylation at this specific site is key.
Aurora Kinase Inhibition (e.g., Danusertib)	Aurora A/B Kinases	Inhibition of HIV-1 latency reversal.[4][5]	Supports the role of the upstream pathway in HIV-1 transcription and validates it as a therapeutic target.

Visualizing the Molecular Mechanisms

The following diagrams illustrate the signaling pathway targeted by 1E7-03 and the experimental workflows used to validate its mechanism.

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibitors of Signaling Pathways That Block Reversal of HIV-1 Latency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitors of Signaling Pathways That Block Reversal of HIV-1 Latency - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 1E7-03's Antiviral Efficacy Across Diverse Viral Strains

For Immediate Release

Washington, D.C. - New comparative research highlights the broad-spectrum antiviral potential of the small molecule 1E7-03, a host-directed inhibitor targeting protein phosphatase-1 (PP1). This guide provides a comprehensive overview of the inhibitory effects of 1E7-03 on a range of viral pathogens, including Human Immunodeficiency Virus-1 (HIV-1), Ebola Virus (EBOV), Rift Valley Fever Virus (RVFV), Venezuelan Equine Encephalitis Virus (VEEV), and Human Cytomegalovirus (HCMV). The data presented herein is intended for researchers, scientists, and drug development professionals engaged in antiviral research.

Executive Summary

1E7-03 demonstrates significant inhibitory activity against a variety of RNA and DNA viruses. Its mechanism of action, which involves the disruption of the interaction between viral proteins and the host protein PP1, represents a promising strategy for the development of broad-spectrum antiviral therapeutics. This document summarizes the quantitative data on the antiviral efficacy of 1E7-03, details the experimental protocols used to derive this data, and provides visual representations of the relevant biological pathways and experimental workflows.

Data Presentation: Quantitative Efficacy of 1E7-03

The antiviral activity of 1E7-03 has been quantified against several viral strains. The following table summarizes the key metrics: the half-maximal inhibitory concentration (IC50) or effective concentration (EC50), the half-maximal cytotoxic concentration (CC50), and the resulting selectivity index (SI), which is a measure of the compound's therapeutic window.

Viral Strain	Assay Type	Cell Line	IC50/EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/IC50)	Reference
HIV-1	HIV-1 transcription inhibition	CEM T cells	~5	~100	~20	--INVALID-LINK--
Ebola Virus (EBOV)	EBOV-eGFP inhibition	Vero-E6 cells	Not explicitly stated, but potent inhibition observed	>30 (Vero-E6)	Not calculable	--INVALID-LINK--
Rift Valley Fever Virus (RVFV)	Viral titer reduction	Multiple cell lines	Not explicitly stated, but significant reduction in viral protein, RNA, and output	Not explicitly stated	Not calculable	--INVALID-LINK--
Venezuelan Equine Encephalitis Virus (VEEV)	VEEV TC83-luc assay	Vero cells	0.58	>100	>172	--INVALID-LINK--
Human Cytomegalovirus (HCMV)	Plaque reduction assay	Human Foreskin Fibroblasts (HFF)	1.8	Not explicitly stated	Not calculable	--INVALID-LINK--

Comparative Performance with Alternative Antivirals

Viral Strain	Alternative Compound	Target	IC50/EC50 (µM)	Reference
VEEV	CID15997213	nsP2	0.84	--INVALID-LINK--
RVFV	GYY4137	Broad-spectrum antiviral	Not explicitly stated, but significant reduction in viral titers	--INVALID-LINK--
HCMV	Ganciclovir	Viral DNA polymerase	0.4 - 1.2	--INVALID-LINK--

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate further research.

HIV-1 Transcription Inhibition Assay

• Cell Line: CEM T-cells and peripheral blood mononuclear cells (PBMCs).

• Virus: VSVG-pseudotyped pNL4-3.Luc.R-E- virus (HIV-1 Luc).

• Procedure:

  • Cells are infected with HIV-1 Luc.

  • Following infection, cells are treated with varying concentrations of 1E7-03.

  • After 48 hours of incubation, cells are harvested, and luciferase activity is measured as an indicator of HIV-1 transcription.

  • IC50 values are calculated from the dose-response curves.

• Cytotoxicity Assay:

  • Uninfected CEM T-cells are treated with the same concentrations of 1E7-03.

  • Cell viability is assessed after 48 hours using a standard method such as MTT or CellTiter-Glo.

  • CC50 values are determined from the resulting dose-response curves.

Ebola Virus Inhibition Assay (EBOV-eGFP)

• Cell Line: Vero-E6 cells.

• Virus: Recombinant Ebola virus expressing green fluorescent protein (EBOV-eGFP).

• Procedure:

  • Vero-E6 cells are pre-treated with 3 µM 1E7-03 for 24 hours.

  • Cells are then infected with EBOV-eGFP at a multiplicity of infection (MOI) of 0.01 PFU/cell.

  • The cells are treated with 3 µM 1E7-03 every 24 hours for 4 days.

  • Inhibition of EBOV replication is monitored by observing the reduction in eGFP expression using fluorescence microscopy.

Rift Valley Fever Virus Titer Reduction Assay

• Cell Lines: A549, Huh7, and Vero cells.

• Virus: Rift Valley Fever Virus (RVFV) MP-12 strain.

• Procedure:

  • Cells are infected with RVFV at an MOI of 0.1 or 3.

  • Following infection, cells are treated with 1E7-03.

  • Supernatants are collected at various time points post-infection.

  • Viral titers in the supernatants are determined by plaque assay on Vero cells.

  • The reduction in viral protein and RNA levels is assessed by Western blot and RT-qPCR, respectively.

Venezuelan Equine Encephalitis Virus Luciferase Assay (VEEV TC83-luc)

• Cell Line: Vero cells.

• Virus: VEEV TC-83 expressing luciferase (VEEV TC83-luc).

• Procedure:

  • Vero cells are infected with VEEV TC83-luc.

  • Infected cells are treated with a range of 1E7-03 concentrations.

  • Luciferase activity is measured at a set time point post-infection to quantify viral replication.

  • The EC50 value is calculated from the dose-response curve.

• Cytotoxicity Assay:

  • Uninfected Vero cells are treated with 1E7-03.

  • Cell viability is determined using a standard cytotoxicity assay to determine the CC50.

Human Cytomegalovirus Plaque Reduction Assay

• Cell Line: Human Foreskin Fibroblasts (HFF).

• Virus: Human Cytomegalovirus (HCMV).

• Procedure:

  • HFF cells are seeded in 6-well plates and starved overnight.

  • Cells are pre-treated with 1E7-03 or DMSO for 30 minutes.

  • Viral inoculum is added at an MOI of 1 and incubated for 1 hour.

  • The inoculum is replaced with fresh medium containing the respective compounds.

  • After an incubation period that allows for plaque formation, the cells are fixed and stained.

  • The number of plaques is counted, and the IC50 value is calculated based on the reduction in plaque numbers in treated versus untreated wells.

Visualizations: Signaling Pathways and Experimental Workflows

To further elucidate the mechanisms and processes described, the following diagrams are provided.

Signaling Pathway of 1E7-03 in HIV-1 Inhibition

Caption: Mechanism of 1E7-03 mediated inhibition of HIV-1 transcription.

General Experimental Workflow for Antiviral Assays

A Comparative Guide to the Long-Term Efficacy and Safety of 1E7-03 for HIV-1 Treatment

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical data on 1E7-03, a novel HIV-1 transcription inhibitor, with the established long-term efficacy and safety profile of the current standard of care, combination antiretroviral therapy (cART).

Executive Summary

1E7-03 is an investigational small molecule that targets the host protein phosphatase-1 (PP1), thereby inhibiting HIV-1 transcription. Preclinical studies in cell cultures and humanized mouse models have demonstrated its potential as a new therapeutic agent against HIV-1. This guide offers a detailed analysis of its performance metrics against those of established cART regimens, providing a valuable resource for researchers in the field of HIV drug development.

Data Presentation: 1E7-03 vs. cART

The following tables summarize the available quantitative data for 1E7-03 and comparator cART regimens. It is important to note that the data for 1E7-03 is preclinical, while the cART data is derived from long-term clinical studies.

Table 1: Efficacy Comparison

Parameter	1E7-03 (Preclinical)	Combination Antiretroviral Therapy (cART) (Clinical)	Source(s)
Mechanism of Action	Inhibits HIV-1 transcription by targeting host protein phosphatase-1 (PP1).	Combination of drugs targeting various stages of the HIV-1 lifecycle (e.g., reverse transcriptase, integrase, protease).	[1][2]
In Vitro Efficacy (IC50)	~5 µM in CEM T cells.	Varies by drug, typically in the nanomolar to low micromolar range.	[1]
In Vivo Efficacy (Humanized Mice)	Significantly reduced plasma HIV-1 RNA levels. In one study, a ~40-fold reduction in HIV-1 mRNA production was observed.	Not directly comparable.	[1][3]
Long-Term Virological Suppression	Data not available (preclinical stage).	High rates of sustained virological suppression (<50 copies/mL) in clinical trials, often exceeding 90% with modern regimens. In two Phase 3 studies of Biktarvy, ≥98% of participants maintained an undetectable viral load through five years.	[4][5]

Table 2: Safety and Tolerability Comparison

Parameter	1E7-03 (Preclinical)	Combination Antiretroviral Therapy (cART) (Clinical)	Source(s)
In Vitro Cytotoxicity (CC50)	~100 µM in CEM T cells.	Varies significantly by drug.	[1][6][7]
Selectivity Index (CC50/IC50)	~20	Varies by drug.	[1][7]
In Vivo Toxicity (Mice)	No cytotoxicity observed at effective doses. A plasma half-life of greater than 8 hours has been noted in mice.	Well-characterized side effect profiles for different drug classes.	[2][8]
Long-Term Adverse Effects	Data not available (preclinical stage).	NRTIs: Mitochondrial toxicity leading to lactic acidosis, lipodystrophy, and neuropathy. Integrase Inhibitors: Weight gain, neuropsychiatric effects, and potential for renal issues.	[9][10][11][12][13][14][15][16][17][18]

Experimental Protocols

Key Experiments for 1E7-03 Evaluation

1. In Vitro HIV-1 Inhibition Assay:

• Cell Line: CEM T-cells, a human T-lymphoblastoid cell line susceptible to HIV-1 infection.

• Method: Cells are infected with HIV-1 in the presence of varying concentrations of 1E7-03. After a set incubation period (e.g., 48 hours), the level of viral replication is measured.

• Endpoint: The half-maximal inhibitory concentration (IC50) is determined by quantifying a viral marker, such as p24 antigen or luciferase activity in engineered cell lines.[8]

2. Cytotoxicity Assay:

• Cell Line: Uninfected CEM T-cells.

• Method: Cells are incubated with a range of 1E7-03 concentrations for the same duration as the inhibition assay.

• Endpoint: Cell viability is assessed using a method like the MTT assay, which measures metabolic activity. The half-maximal cytotoxic concentration (CC50) is then calculated.[6][7]

3. In Vivo Efficacy in Humanized Mice:

• Animal Model: Immunodeficient mice (e.g., NSG) are engrafted with human hematopoietic stem cells or peripheral blood mononuclear cells to create a humanized immune system.[19][20][21][22][23][24]

• Method: The humanized mice are infected with HIV-1. After the establishment of infection, mice are treated with 1E7-03.

• Endpoint: The primary outcome is the change in plasma HIV-1 RNA levels over the course of treatment, quantified by RT-qPCR.[3][25]

4. Western Blot for NPM1 Phosphorylation:

• Objective: To confirm the mechanism of action of 1E7-03 on its target pathway.

• Sample Preparation: Lysates from cells treated with or without 1E7-03 are prepared.

• Method: Proteins from the lysates are separated by SDS-PAGE and transferred to a membrane. The membrane is then probed with antibodies specific for phosphorylated NPM1 (p-NPM1) and total NPM1.

• Detection: An enzyme-linked secondary antibody and a chemiluminescent substrate are used to visualize the protein bands. The relative levels of p-NPM1 are quantified.[26][27][28][29][30][31]

5. LC-MS for 1E7-03 Quantification:

• Objective: To determine the pharmacokinetic properties of 1E7-03.

• Sample Preparation: Plasma or tissue samples from treated animals are processed to extract the compound.

• Method: The extracted samples are analyzed by liquid chromatography-mass spectrometry (LC-MS) to separate and quantify 1E7-03 and its metabolites.[8][32][33][34][35]

Mandatory Visualization

Caption: Signaling pathway of 1E7-03 in inhibiting HIV-1 transcription.

References

• 1. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of HIV-1 infection in humanized mice and metabolic stability of protein phosphatase-1-targeting small molecule 1E7-03 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gilead Sciences : Third Quarter 2025 Resource Book | MarketScreener [marketscreener.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Long-term complications of nucleoside reverse transcriptase inhibitor therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Long term adverse effects related to nucleoside reverse transcriptase inhibitors: clinical impact of mitochondrial toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Complications associated with NRTI therapy: update on clinical features and possible pathogenic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Update on Adverse Effects of HIV Integrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Common Adverse Effects of Antiretroviral Therapy for HIV Disease | AAFP [aafp.org]
• 15. researchgate.net [researchgate.net]
• 16. Update on Adverse Effects of HIV Integrase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Integrase Inhibitors for HIV: What to Know [webmd.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. journals.asm.org [journals.asm.org]
• 21. Frontiers | Humanized Mice for the Evaluation of Novel HIV-1 Therapies [frontiersin.org]
• 22. Frontiers | Advances in Humanized Mouse Models to Improve Understanding of HIV-1 Pathogenesis and Immune Responses [frontiersin.org]
• 23. scientificarchives.com [scientificarchives.com]
• 24. osti.gov [osti.gov]
• 25. researchgate.net [researchgate.net]
• 26. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 27. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 28. origene.com [origene.com]
• 29. Phospho-NPM1 (Ser70) Polyclonal Antibody (PA5-64841) [thermofisher.com]
• 30. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 31. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Structural Optimization of 2,3-Dihydro-1H-cyclopenta[b]quinolines Targeting the Noncatalytic RVxF Site of Protein Phosphatase 1 for HIV-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 33. lcms.cz [lcms.cz]
• 34. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 35. insights.inotivco.com [insights.inotivco.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 1E7-03

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential guidance on the safe handling and disposal of the research compound 1E7-03, a tetrahydroquinoline derivative and an inhibitor of HIV-1 transcription.

Personal Protective Equipment (PPE)

As a specific Safety Data Sheet (SDS) for 1E7-03 is not publicly available, researchers should adhere to standard laboratory safety protocols for handling novel chemical entities. The following table summarizes the recommended personal protective equipment.

PPE Category	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield should be worn in addition to goggles when there is a significant risk of splashes.	Protects eyes and face from accidental splashes of 1E7-03 solutions.
Hand Protection	Disposable nitrile gloves.	Provides a barrier against skin contact. Gloves should be inspected before use and changed frequently, especially if contaminated.
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required when handling small quantities in a well-ventilated area or a chemical fume hood. If aerosols may be generated or if working with larger quantities, a risk assessment should be conducted to determine if a respirator is necessary.	Prevents inhalation of any airborne particles or aerosols.

Operational and Disposal Plans

Handling:

• Engineering Controls: All work with 1E7-03 should be conducted in a well-ventilated laboratory. For procedures that may generate dust or aerosols, a chemical fume hood is required.

• Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.

• Spill Response: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal:

• Waste Characterization: While specific ecotoxicity data for 1E7-03 is unavailable, it should be treated as chemical waste.

• Waste Collection: Dispose of all waste materials contaminated with 1E7-03, including empty containers, used gloves, and absorbent materials, in a designated and properly labeled hazardous waste container.

• Disposal Route: Follow all local, state, and federal regulations for the disposal of chemical waste. Consult with your institution's environmental health and safety (EHS) department for specific guidance on disposal procedures.

Experimental Protocol: Co-Immunoprecipitation to Assess 1E7-03 Inhibition of Tat-PP1 Interaction

This protocol describes a method to determine if 1E7-03 disrupts the interaction between the HIV-1 Tat protein and the host protein phosphatase-1 (PP1).[1][2]

Materials:

• HEK293T cells

• Plasmids encoding Flag-tagged HIV-1 Tat and HA-tagged PP1

• Lipofectamine 2000 or other suitable transfection reagent

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 1E7-03 (dissolved in DMSO)

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Anti-Flag antibody

• Anti-HA antibody

• Protein A/G agarose beads

• SDS-PAGE gels

• Western blotting apparatus and reagents

Procedure:

• Cell Culture and Transfection:

  • Plate HEK293T cells in 10 cm dishes and grow to 70-80% confluency.

  • Co-transfect the cells with plasmids encoding Flag-Tat and HA-PP1 using a suitable transfection reagent according to the manufacturer's protocol.

• Treatment with 1E7-03:

  • 24 hours post-transfection, treat the cells with the desired concentration of 1E7-03 or DMSO (vehicle control) for the specified time (e.g., 6-8 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer containing protease inhibitors.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Immunoprecipitation:

  • Incubate the cleared cell lysates with an anti-Flag antibody overnight at 4°C with gentle rotation.

  • Add protein A/G agarose beads and incubate for an additional 2-4 hours at 4°C.

  • Wash the beads several times with lysis buffer to remove non-specific binding.

• Western Blotting:

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with an anti-HA antibody to detect co-immunoprecipitated HA-PP1.

  • Probe the membrane with an anti-Flag antibody to confirm the immunoprecipitation of Flag-Tat.

Expected Results:

In the DMSO-treated control cells, a band corresponding to HA-PP1 should be detected in the anti-Flag immunoprecipitate, indicating an interaction between Tat and PP1. In cells treated with an effective concentration of 1E7-03, the intensity of the HA-PP1 band should be reduced, demonstrating that 1E7-03 disrupts the Tat-PP1 interaction.

Signaling Pathway of 1E7-03 in HIV-1 Transcription Inhibition

The HIV-1 Tat protein is crucial for viral gene expression. It recruits host cell factors, including protein phosphatase-1 (PP1), to the viral long terminal repeat (LTR) to enhance transcription. 1E7-03 acts by inhibiting this process.[1][3][4]

Caption: Mechanism of 1E7-03 action in inhibiting HIV-1 transcription.

References

• 1. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1E7-03, a low MW compound targeting host protein phosphatase-1, inhibits HIV-1 transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HIV-1 Transcription Inhibitor 1E7-03 Decreases Nucleophosmin Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]